6-Ethyl-3-methyloctane-1,6-diol

• CAS: 26330-63-2

Core Science & Biosynthesis

Comprehensive Mass Spectrometry Fragmentation Pathways of 6-Ethyl-3-methyloctane-1,6-diol: A Mechanistic Guide

Executive Summary

The structural elucidation of complex aliphatic diols is a critical analytical step in materials science, cosmetic formulation, and drug development. 6-Ethyl-3-methyloctane-1,6-diol (C₁₁H₂₄O₂, Exact Mass: 188.1776 Da) presents a unique analytical challenge due to its asymmetric structure, which features both a primary hydroxyl group (C1) and a sterically hindered tertiary hydroxyl group (C6).

This whitepaper provides an in-depth mechanistic breakdown of the mass spectrometry (MS) fragmentation pathways of 6-ethyl-3-methyloctane-1,6-diol. By analyzing the causality behind its ionization dynamics—specifically dehydration cascades and alpha-cleavages—analytical scientists can establish robust, self-validating protocols for its identification and quantification.

Structural Dynamics & Ionization Modalities

The fragmentation behavior of 6-ethyl-3-methyloctane-1,6-diol is governed by the distinct chemical environments of its two hydroxyl groups:

• C1 Primary Carbinol: Less sterically hindered, prone to classical primary alcohol cleavage.

• C6 Tertiary Carbinol: Highly substituted (bonded to two ethyl groups and a C5-alkyl chain). Tertiary alcohols are highly unstable under 70 eV Electron Ionization (EI), driving rapid unimolecular dissociation.

Under standard EI-MS conditions, the molecular ion ( M+∙ , m/z 188) is virtually undetectable. The ionization energy is rapidly dispersed through the cleavage of the weakest bonds adjacent to the tertiary center, or through the thermodynamically favorable elimination of neutral water molecules.

Mechanistic Fragmentation Pathways

Dehydration Cascades (Neutral Loss)

The presence of multiple hydroxyl groups dictates that neutral loss of water is a dominant pathway. As established in foundational mass spectrometry principles,1[1].

• First Dehydration ( [M−H2​O]+∙ , m/z 170): The tertiary alcohol at C6 is highly labile. The loss of H2​O (18 Da) is driven by the formation of a stable tertiary carbocation, which rapidly eliminates an adjacent proton to form a stable alkene (e.g., a double bond at C5-C6 or within the ethyl branches).

• Second Dehydration ( [M−2H2​O]+∙ , m/z 152): Following the initial dehydration at C6, the primary alcohol at C1 undergoes a subsequent loss of water. In the gas phase,2[2], leading to the m/z 152 fragment.

Alpha-Cleavage at the Tertiary Carbinol (C6)

Alpha-cleavage ( α -cleavage) is the most diagnostically significant fragmentation for aliphatic alcohols. At the C6 tertiary center, the radical cation can cleave any of the three adjacent C-C bonds. According to Stevenson's Rule, the cleavage that expels the largest radical is thermodynamically favored.

• Formation of the Base Peak (m/z 87): Cleavage of the C5-C6 bond expels the large C1-C5 aliphatic chain as a radical ( ∙C6​H13​O , 101 Da). The charge is retained on the tertiary carbon, forming the highly stable oxonium ion [C(OH)(CH2​CH3​)2​]+ at m/z 87 . Due to resonance stabilization at the tertiary center, m/z 87 is predicted to be the base peak (100% relative abundance).

• Ethyl Radical Loss (m/z 159): Alternatively, cleavage of either of the two ethyl groups attached to C6 expels an ethyl radical ( ∙CH2​CH3​ , 29 Da), yielding the fragment at m/z 159 .

Alpha-Cleavage at the Primary Carbinol (C1)

At the C1 terminus, α -cleavage between C1 and C2 expels the entire C2-C8 backbone as a heavy radical, leaving the characteristic primary alcohol fragment [CH2​=OH]+ at m/z 31 .

Caption: Mass spectrometry fragmentation pathways of 6-Ethyl-3-methyloctane-1,6-diol.

Quantitative Data & Diagnostic Ions

The following table summarizes the key diagnostic ions required for the positive identification of 6-ethyl-3-methyloctane-1,6-diol in an EI-MS full scan.

m/z	Ion Type	Neutral Loss	Structural Assignment	Predicted Abundance
188	M+∙	None	Molecular Ion	< 1% (Often absent)
170	[M−H2​O]+∙	18 Da ( H2​O )	Alkene-alcohol radical cation	Medium
159	[M−C2​H5​]+	29 Da ( ∙C2​H5​ )	[C9​H19​O2​]+ oxonium ion	Medium-High
152	[M−2H2​O]+∙	36 Da ( 2×H2​O )	Diene radical cation	Low-Medium
87	α -cleavage (C6)	101 Da ( ∙C6​H13​O )	[C(OH)(CH2​CH3​)2​]+	100% (Base Peak)
31	α -cleavage (C1)	157 Da ( ∙C10​H21​O )	[CH2​=OH]+	High

Experimental Protocol: GC-MS Analysis via TMS Derivatization

Rationale

Long-chain aliphatic diols possess low volatility and are prone to thermal degradation or poor chromatographic peak shape due to hydrogen bonding.3[3]. Converting the hydroxyl groups to TMS ethers ( O−Si(CH3​)3​ ) increases the molecular weight to 332 Da, shifting the diagnostic ions to higher, less noisy m/z ranges.

Step-by-Step Methodology (Self-Validating Workflow)

Step 1: Sample & Control Preparation

• Prepare a 1.0 mg/mL stock solution of 6-ethyl-3-methyloctane-1,6-diol in anhydrous pyridine.

• Prepare a procedural blank (pure pyridine) and an internal standard solution (e.g., Decane-1,10-diol-d4, 1.0 mg/mL) to validate extraction efficiency and instrument stability.

Step 2: TMS Derivatization

• Transfer 100 µL of the sample, 10 µL of the internal standard, and 100 µL of the blank into separate silanized glass GC vials.

• Add 100 µL of BSTFA containing 1% TMCS (catalyst) to each vial.

• Seal the vials with PTFE-lined caps and incubate at 70°C for 30 minutes in a dry block heater.

• Allow the vials to cool to room temperature before injection.

Step 3: GC-MS Acquisition Parameters

• Column: HP-5MS (or equivalent 5% phenyl methyl siloxane), 30 m × 0.25 mm ID × 0.25 µm film thickness.

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.0 mL/min.

• Injection: 1.0 µL, Split ratio 10:1, Injector temperature 250°C.

• Oven Program: Initial hold at 70°C for 2 min; ramp at 10°C/min to 280°C; final hold for 5 min.

• MS Conditions: Electron Ionization (EI) source at 70 eV; Source temperature 230°C; Quadrupole temperature 150°C.

• Acquisition Mode: Full Scan (m/z 40–500) for qualitative structural confirmation, followed by Selected Ion Monitoring (SIM) of m/z 87, 159, and 317 (for the [M−CH3​]+ TMS derivative) for precise quantification.

Caption: Self-validating GC-MS derivatization and analysis workflow for aliphatic diols.

References

• Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy - Fiveable. Available at:[Link]

• Unimolecular Chemistry of Protonated Diols in the Gas Phase: Internal Cyclization and Hydride Ion Transfer - ACS Publications. Available at:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Structural and Stereochemical Elucidation of 6-Ethyl-3-methyloctane-1,6-diol: A Comprehensive Guide to Crystallographic Profiling

Target Audience: Researchers, structural chemists, and drug development professionals. Document Type: Technical Whitepaper

Executive Summary

The structural characterization of aliphatic diols presents unique challenges in both stereochemical assignment and crystallographic analysis. 6-Ethyl-3-methyloctane-1,6-diol (CAS: 26330-63-2) is a highly branched, aliphatic 1,6-diol that serves as an excellent model for studying complex hydrogen-bonding networks and topological symmetry[1]. This whitepaper provides a rigorous breakdown of its stereochemical architecture, theoretical crystal packing behaviors driven by intermolecular forces, and the definitive experimental workflows required to isolate and elucidate its absolute configuration via Single-Crystal X-Ray Diffraction (SC-XRD).

Stereochemical Architecture: The CIP Priority Framework

A common pitfall in the structural analysis of highly branched aliphatic chains is the misidentification of prochiral centers as true stereocenters. A rigorous topological mapping of 6-ethyl-3-methyloctane-1,6-diol reveals exactly one asymmetric carbon.

The Achirality of Carbon 6 (C6)

At first glance, C6 appears highly substituted, leading to assumptions of chirality. However, analyzing the four groups attached to C6 reveals:

• A hydroxyl group (-OH).

• An aliphatic chain spanning C5 to C1.

• An ethyl group (the 6-ethyl substituent).

• An ethyl group (comprising C7 and C8 of the octane backbone).

Because C6 is bonded to two identical ethyl groups, it possesses a local plane of symmetry. Consequently, C6 is a prochiral (achiral) center and does not contribute to the molecule's optical activity.

The True Stereocenter: Carbon 3 (C3)

Conversely, C3 is a true asymmetric carbon. To determine the absolute configuration (R/S), we must apply the Cahn-Ingold-Prelog (CIP) priority rules. The four groups attached to C3 are:

• Group A: -CH₂CH₂OH (C2-C1 branch)

• Group B: -CH₂CH₂C(OH)(CH₂CH₃)₂ (C4-C5-C6 branch)

• Group C: -CH₃ (Methyl group)

• Group D: -H (Hydrogen atom)

Mechanistic Causality of Priority Assignment: The priority between the two long alkyl chains (Group A and Group B) cannot be resolved at the first or second atomic shells, as both are bonded to -CH₂- groups. The differentiation occurs at the third shell :

• Following Group A, the C2 carbon is bonded to C1, which is directly bonded to an oxygen atom (atomic number 8).

• Following Group B, the C4 carbon is bonded to C5, which is bonded to C6 (a carbon atom , atomic number 6).

Because oxygen outranks carbon, the C2-C1 hydroxyl-bearing chain takes the highest priority. Thus, the CIP priority order is: -CH₂CH₂OH > -CH₂CH₂C(OH)(Et)₂ > -CH₃ > -H .

Caption: Topological logic tree demonstrating the stereochemical assignment of C3 and C6.

Crystallographic Packing & Hydrogen Bonding Networks

As a 1,6-diol, the crystal structure of 6-ethyl-3-methyloctane-1,6-diol is entirely dictated by its hydrogen-bonding capacity. The molecule possesses two H-bond donors and two H-bond acceptors[2].

Causality in Crystal Packing: Aliphatic diols typically avoid intramolecular hydrogen bonding if the chain length exceeds 4 carbons, as the entropic penalty of forming large macrocycles outweighs the enthalpic gain. Instead, 6-ethyl-3-methyloctane-1,6-diol will form an intermolecular 3D hydrogen-bonded network .

• The primary hydroxyl at C1 is sterically unhindered, acting as a strong H-bond donor to neighboring molecules, driving the formation of infinite 1D chains along the crystallographic a or b axis.

• The tertiary hydroxyl at C6 is sterically shielded by the two ethyl groups. This steric bulk forces the crystal lattice into a less dense packing arrangement, often resulting in lower melting points and a higher propensity for polymorphism depending on the crystallization solvent.

Experimental Workflows: From Nucleation to SC-XRD

Because aliphatic chains lack strong chromophores or heavy atoms, traditional NMR can struggle to differentiate long-chain enantiomers without chiral derivatization. Single-crystal X-ray diffraction (SC-XRD) utilizing anomalous dispersion is the gold standard for absolute configuration.

Protocol 1: Vapor Diffusion Crystallization

Self-Validating System: Rapid evaporation of diols often yields amorphous gels or oils due to the rapid, chaotic formation of H-bonds. Vapor diffusion ensures a slow thermodynamic equilibration, allowing ordered lattices to form.

• Solvent Selection: Dissolve 50 mg of the enantiopure compound in 0.5 mL of a highly solubilizing solvent (e.g., Dichloromethane) in a 2 mL inner glass vial.

• Antisolvent Addition: Place the uncapped inner vial inside a 20 mL outer vial containing 3 mL of a volatile antisolvent (e.g., n-Pentane).

• Chamber Sealing: Cap the outer vial tightly with a PTFE-lined cap to create a closed vapor system.

• Equilibration: Store the system undisturbed at 4 °C for 7–14 days. The volatile pentane will slowly diffuse into the dichloromethane, gradually decreasing solubility and promoting controlled nucleation.

• Validation: Harvest the resulting crystals and inspect them under a polarized light microscope. Complete extinction of light upon 90° rotation confirms a single, untwinned crystal suitable for diffraction.

Protocol 2: Single-Crystal X-Ray Diffraction (SC-XRD)

• Mounting: Coat a validated crystal (approx. 0.2 × 0.2 × 0.1 mm) in paratone oil to prevent atmospheric degradation, and mount it on a MiTeGen loop.

• Cryo-Cooling: Transfer immediately to the diffractometer goniometer under a nitrogen cold stream at 100 K. Causality: Cooling minimizes the thermal motion (atomic displacement parameters) of the flexible octane backbone, drastically enhancing high-angle reflection resolution.

• Data Collection: Utilize a Cu-Kα radiation source ( λ=1.54184 Å) rather than Mo-Kα. Causality: Copper radiation maximizes the anomalous scattering signal from the oxygen atoms, which is mathematically required to calculate a reliable Flack parameter for light-atom (C, H, O) structures.

• Structure Solution: Process frames using multi-scan absorption corrections. Solve the structure using Direct Methods (SHELXT) and refine via least-squares minimization (SHELXL) within the Olex2 interface.

Caption: Step-by-step experimental workflow for the crystallographic elucidation of aliphatic diols.

Quantitative Data Summary

The following table synthesizes the core physicochemical and crystallographic parameters of the target compound.

Parameter	Value	Method / Source
Chemical Formula	C₁₁H₂₄O₂	PubChem CID 3015266[2]
Molecular Weight	188.31 g/mol	Computed[2]
CAS Registry Number	26330-63-2	ChemicalBook[1]
Stereocenters	1 (Carbon 3)	Topological CIP Analysis
H-Bond Donors	2	Computed[2]
H-Bond Acceptors	2	Computed[2]
XLogP3 (Lipophilicity)	2.4	PubChem[2]
Topological Polar Surface Area	40.5 Ų	Computed[2]
Optimal XRD Radiation	Cu-Kα ( λ=1.54184 Å)	Empirical Standard for Light Atoms

References

• PubChem. "6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266". National Center for Biotechnology Information.[Link]

• IUPAC. "Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013". Royal Society of Chemistry.[Link]

• Dolomanov, O.V., et al. "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography.[Link]

• Parsons, S., et al. "Practical estimation of absolute structure using Flack parameter". Acta Crystallographica Section B.[Link]

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• 2. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermodynamic Properties and Boiling Point of 6-Ethyl-3-methyloctane-1,6-diol

This technical guide provides a comprehensive overview of the thermodynamic properties, with a particular focus on the boiling point, of 6-Ethyl-3-methyloctane-1,6-diol. In the absence of extensive experimental data for this specific long-chain diol, this document emphasizes predictive methodologies grounded in well-established chemical principles and outlines detailed experimental protocols for the empirical determination of these crucial physicochemical parameters. This guide is intended for researchers, scientists, and professionals in drug development and chemical engineering who require a thorough understanding of the behavior of such molecules.

Introduction: Understanding 6-Ethyl-3-methyloctane-1,6-diol

6-Ethyl-3-methyloctane-1,6-diol is a bifunctional organic molecule characterized by an eleven-carbon backbone with hydroxyl (-OH) groups at the 1 and 6 positions, a methyl group at the 3 position, and an ethyl group at the 6 position. The presence of two hydroxyl groups allows for significant hydrogen bonding, which is expected to dominate its physical properties, leading to a higher boiling point and viscosity compared to its non-hydroxylated alkane analogue.

Molecular Structure and Identifiers:

The structural and identifying information for 6-Ethyl-3-methyloctane-1,6-diol is summarized in the table below.

Identifier	Value
IUPAC Name	6-Ethyl-3-methyloctane-1,6-diol[1]
CAS Number	26330-63-2[1][2][3]
Molecular Formula	C11H24O2[1][3]
Molecular Weight	188.31 g/mol [1][3]
Canonical SMILES	CCC(CC)(CCC(C)CCO)O[1]

A 2D representation of the molecular structure is provided below:

Caption: 2D Structure of 6-Ethyl-3-methyloctane-1,6-diol

Predicted Thermodynamic Properties

Due to the scarcity of experimental data, predictive models based on group contribution methods are invaluable for estimating the thermodynamic properties of organic compounds.[4] These methods dissect a molecule into its constituent functional groups and sum their individual contributions to predict a specific property.[5]

Boiling Point Prediction using the Joback Method

The Joback method is a well-established group contribution technique for estimating various thermophysical properties, including the normal boiling point.[2][5][6][7] The method is straightforward and does not require corrections for ring structures or group interactions, making it a suitable choice for a preliminary estimation.[2]

The Joback method utilizes the following equation for boiling point (Tb) estimation: Tb (K) = 198.2 + Σ (Group Contributions) [5]

The molecule 6-Ethyl-3-methyloctane-1,6-diol is broken down into the following functional groups:

Group	Contribution (Tb)	Occurrences	Total Contribution
-CH3	23.58	3	70.74
-CH2-	22.88	4	91.52
>CH-	21.74	1	21.74
>C<	21.19	1	21.19
-OH (alcohol)	92.88	2	185.76
Total	390.95

Predicted Normal Boiling Point (Tb): Tb = 198.2 + 390.95 = 589.15 K In Celsius, this is approximately 315.95 °C .

It is important to note that the Joback method may have larger errors for higher molecular weight chemicals, particularly those with more than 10 carbon atoms.[2]

Enthalpy of Vaporization Prediction

The heat of vaporization at the normal boiling point can also be estimated using the Joback method.[5]

The molecule is decomposed into its functional groups, and their contributions are summed.

Group	Contribution (ΔHv)	Occurrences	Total Contribution
-CH3	2.38	3	7.14
-CH2-	2.26	4	9.04
>CH-	1.84	1	1.84
>C<	1.76	1	1.76
-OH (alcohol)	16.33	2	32.66
Total	52.44 kJ/mol

Predicted Enthalpy of Vaporization (ΔHv): ΔHv = 52.44 kJ/mol

This value is consistent with the expected high energy input required to overcome the strong intermolecular hydrogen bonding in a diol. For comparison, the experimental enthalpy of vaporization for ethanol is approximately 42.3 kJ/mol.[8][9]

Experimental Determination of Thermodynamic Properties

For definitive values, experimental determination is essential. The following section details robust protocols for measuring the key thermodynamic properties of 6-Ethyl-3-methyloctane-1,6-diol.

Boiling Point Determination

Given the predicted high boiling point, standard atmospheric distillation may not be ideal due to the potential for thermal decomposition. More precise and controlled methods are recommended.

An ebulliometer is specifically designed for the precise measurement of boiling points.[1][10] It operates by measuring the temperature of the vapor-liquid equilibrium under a controlled pressure.[10]

Protocol for Ebulliometry:

• Calibration: Calibrate the ebulliometer with a reference substance of a known boiling point, such as distilled water, to account for atmospheric pressure variations.[11][12]

• Sample Preparation: Introduce a measured volume of 6-Ethyl-3-methyloctane-1,6-diol into the boiler of the ebulliometer.

• Heating and Equilibration: Gently heat the sample to its boiling point. The design of the ebulliometer, often incorporating Cottrell pumps, ensures that the thermometer is bathed in a mixture of vapor and liquid at equilibrium, preventing superheating.[1]

• Temperature Measurement: Once the temperature reading on the high-precision thermometer stabilizes, record this value as the boiling point at the current atmospheric pressure.

• Pressure Control (Optional): For vapor pressure curve determination, connect the ebulliometer to a manostat to measure the boiling point at various sub-atmospheric pressures.[13]

Caption: Workflow for Boiling Point Determination using Ebulliometry.

DSC is a versatile thermoanalytical technique that can be used to determine boiling points by measuring the heat flow associated with the liquid-to-vapor phase transition.[14][15]

Protocol for DSC Boiling Point Measurement:

• Sample Preparation: Accurately weigh a small amount of the sample (typically 1-5 mg) into a specialized DSC pan. For boiling point measurements, a hermetically sealed pan with a pinhole in the lid is used to create a controlled vapor diffusion path.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a constant rate (e.g., 10-20 K/min) under a controlled atmosphere (e.g., nitrogen).[3]

• Data Acquisition: The DSC measures the differential heat flow between the sample and the reference. The boiling of the liquid will result in a sharp endothermic peak on the DSC thermogram.

• Data Analysis: The onset temperature of the endothermic peak is taken as the boiling point.[16] By conducting measurements at different pressures, a vapor pressure curve can be generated.[17]

Caption: DSC Workflow for Boiling Point Measurement.

Heat Capacity Determination using DSC

Heat capacity is a fundamental thermodynamic property that can be accurately measured using DSC.

Protocol for Heat Capacity (Cp) Measurement (Sapphire Method):

This method, conforming to standards like ASTM E1269, involves three distinct runs:[18]

• Baseline Run: An initial run is performed with two empty crucibles to determine the baseline of the instrument.[18]

• Sapphire Run: A sapphire disk of known mass and specific heat capacity is placed in the sample crucible, and the run is repeated under the same conditions.[18][19]

• Sample Run: The sapphire disk is replaced with the sample of 6-Ethyl-3-methyloctane-1,6-diol, and the measurement is performed a third time.[18]

The specific heat capacity of the sample is then calculated as a function of temperature using the data from these three runs.[18]

Conclusion

While experimental data for 6-Ethyl-3-methyloctane-1,6-diol remains to be published, this guide provides a robust framework for understanding and determining its key thermodynamic properties. The predicted high boiling point of approximately 316 °C, a consequence of its molecular weight and, most significantly, its two hydroxyl groups capable of strong hydrogen bonding, necessitates the use of advanced experimental techniques like ebulliometry or DSC for accurate measurement. The protocols outlined herein offer reliable pathways for researchers to obtain the empirical data required for applications in drug development, chemical synthesis, and process engineering.

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An In-depth Technical Guide to the Mechanistic Formation of 6-Ethyl-3-methyloctane-1,6-diol Isomers

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The stereochemical architecture of active pharmaceutical ingredients (APIs) is a critical determinant of their efficacy and safety. Chiral diols, such as the isomers of 6-Ethyl-3-methyloctane-1,6-diol, represent a vital structural motif in numerous complex molecules and drug candidates. Understanding and controlling the formation of specific stereoisomers during synthesis is paramount. This guide provides an in-depth analysis of a robust and plausible synthetic pathway for the diastereoselective formation of 6-Ethyl-3-methyloctane-1,6-diol isomers. We will dissect the strategic considerations, from the selection of chiral starting materials to the key stereochemistry-defining Grignard reaction, grounding our discussion in established mechanistic principles like the Felkin-Anh model. Detailed experimental protocols are provided as a practical framework for laboratory application.

Introduction: The Significance of Stereoisomerism in Diols

Polyhydroxylated compounds are ubiquitous in nature and medicine. The precise spatial arrangement of hydroxyl groups and other stereocenters within a molecule dictates its three-dimensional shape and, consequently, its biological activity. 6-Ethyl-3-methyloctane-1,6-diol possesses two stereocenters, at the C3 and C6 positions, giving rise to four possible stereoisomers: (3R, 6R), (3S, 6S), (3R, 6S), and (3S, 6R). Each of these isomers can exhibit unique pharmacological profiles. Therefore, a synthetic strategy that allows for the selective synthesis of a single, desired isomer is of high value in drug development. This guide will focus on a diastereoselective approach, where the stereochemistry of a pre-existing chiral center influences the creation of a new one.

Strategic Retrosynthesis: A Logic-Driven Approach

To devise a logical synthesis, we begin with a retrosynthetic analysis of the target molecule. The tertiary alcohol at the C6 position is a prime candidate for disconnection via a Grignard reaction, a powerful and reliable method for forming carbon-carbon bonds and tertiary alcohols.[1][2]

This disconnection leads to two key synthons: an ethyl Grignard reagent (2 ) and a chiral keto-alcohol precursor (3 ). The primary alcohol at C1 in this precursor must be masked with a protecting group (PG) to prevent it from reacting with the highly basic Grignard reagent. A tert-butyldimethylsilyl (TBDMS) ether is an excellent choice due to its high selectivity for primary alcohols, stability under basic conditions, and ease of removal.[3][4]

The chiral center at C3 in the precursor is the cornerstone of our stereoselective strategy. A practical and cost-effective approach to introducing this chirality is to start from a readily available chiral pool starting material. (R)- or (S)-Citronellol (5 ) is an ideal candidate, possessing the required methyl-bearing stereocenter at the correct relative position.

dot

Caption: Retrosynthetic analysis of 6-Ethyl-3-methyloctane-1,6-diol.

Synthesis of the Chiral Precursor: Establishing the First Stereocenter

The synthesis begins with the enantiomerically pure (S)-Citronellol. The overall transformation to the key keto-precursor involves three main stages: protection of the primary alcohol, oxidative cleavage of the alkene, and oxidation of the resulting secondary alcohol.

Workflow for Chiral Precursor Synthesis

dot

Caption: Workflow for the synthesis of the key chiral ketone precursor.

Detailed Experimental Protocols

Protocol 1: Protection of (S)-Citronellol

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (S)-Citronellol (1.0 equiv) and anhydrous N,N-dimethylformamide (DMF).

• Reagent Addition: Add imidazole (2.5 equiv) to the solution and stir until dissolved. Cool the mixture to 0 °C in an ice bath.

• Silylation: Add a solution of tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 equiv) in DMF dropwise over 30 minutes.[3][4]

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ solution. Extract the product with ethyl acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the TBDMS-protected citronellol.

Protocol 2: Ozonolysis of Protected Citronellol

• Setup: Dissolve the TBDMS-protected citronellol (1.0 equiv) in dichloromethane (CH₂Cl₂) in a flask equipped with a gas dispersion tube and cool to -78 °C (dry ice/acetone bath).

• Ozone Treatment: Bubble ozone (O₃) gas through the solution. The reaction is complete when a persistent blue color indicates an excess of ozone.

• Quench: Purge the solution with N₂ or O₂ gas to remove excess ozone. Add dimethyl sulfide (DMS, 2.0 equiv) dropwise at -78 °C (reductive workup).[5]

• Reaction: Allow the mixture to slowly warm to room temperature and stir overnight.

• Workup & Purification: Concentrate the reaction mixture in vacuo and purify by flash column chromatography to isolate the intermediate secondary alcohol (4 ). Ozonolysis breaks the C=C bond, yielding two carbonyl compounds; the reductive workup ensures aldehydes are not over-oxidized.[6]

Protocol 3: Swern Oxidation to the Ketone Precursor

• Setup: In a flame-dried flask under N₂, add oxalyl chloride (1.5 equiv) to anhydrous CH₂Cl₂ and cool to -78 °C.

• Activator Formation: Add a solution of dimethyl sulfoxide (DMSO, 2.2 equiv) in CH₂Cl₂ dropwise, maintaining the temperature below -60 °C. Stir for 15 minutes.

• Alcohol Addition: Add a solution of the intermediate alcohol (4 , 1.0 equiv) in CH₂Cl₂ dropwise, again keeping the temperature below -60 °C. Stir for 45 minutes.

• Base Addition: Add triethylamine (Et₃N, 5.0 equiv) dropwise.[7][8] The mixture will become thick.

• Reaction: Stir for 30 minutes at -78 °C, then allow to warm to room temperature.

• Workup & Purification: Quench with water and extract with CH₂Cl₂. Wash the combined organic layers with dilute HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, concentrate, and purify by column chromatography to yield the final ketone precursor (3 ). The Swern oxidation is chosen for its mild conditions and high tolerance for other functional groups, like the TBDMS ether.[9][10]

The Core Mechanism: Diastereoselective Grignard Addition

With the enantiomerically pure (S)-configured ketone precursor in hand, the crucial stereochemistry-defining step is the nucleophilic addition of ethyl Grignard (EtMgBr). This reaction creates the second stereocenter at C6. The stereochemical outcome is not random; it is directed by the existing C3 stereocenter. This phenomenon is known as substrate-controlled diastereoselection.

The Felkin-Anh Model of Asymmetric Induction

The Felkin-Anh model is a widely accepted framework for predicting the stereochemical outcome of nucleophilic additions to chiral carbonyl compounds.[11][12] The model is based on a transition state analysis that considers both steric and electronic factors.

Key Principles of the Felkin-Anh Model:

• Conformational Analysis: The molecule orients itself to minimize steric strain in the transition state. The largest substituent (L) on the alpha-carbon (C5 in our precursor) orients itself perpendicular (anti-periplanar) to the carbonyl group.

• Bürgi-Dunitz Trajectory: The nucleophile (Et⁻ from EtMgBr) does not attack the carbonyl carbon at a 90° angle but rather at an obtuse angle of approximately 107°, known as the Bürgi-Dunitz trajectory.[13][14]

• Steric Hindrance: The nucleophile preferentially attacks from the face of the carbonyl that is sterically least hindered, which is the face occupied by the smallest substituent (S).

In our precursor, the C5 carbon is adjacent to the C6 carbonyl. The substituents on C5 are a hydrogen (Small, S), a methylene group connected to C4 (Medium, M), and the rest of the alkyl chain originating from C3 (Large, L).

Sources

• 1. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Alkenes To Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Swern Oxidation [organic-chemistry.org]
• 10. lscollege.ac.in [lscollege.ac.in]
• 11. Felkin-Anh Model | OpenOChem Learn [learn.openochem.org]
• 12. Asymmetric induction - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. uwindsor.ca [uwindsor.ca]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of Novel Polyurethanes Incorporating 6-Ethyl-3-methyloctane-1,6-diol

Introduction: Rationale for a Novel Branched Diol in Polyurethane Synthesis

Polyurethanes (PUs) are a versatile class of polymers, with properties that can be finely tuned by the selection of their constituent monomers. The structure of the diol component, in particular, plays a crucial role in determining the final characteristics of the polymer. While linear diols are widely used, the incorporation of branched or asymmetric diols, such as 6-Ethyl-3-methyloctane-1,6-diol, offers a promising avenue for creating polyurethanes with unique and desirable properties.

The introduction of alkyl branches along the polymer backbone can disrupt chain packing and reduce crystallinity. This often leads to amorphous materials with lower glass transition temperatures (Tg), enhanced flexibility, and improved processability. Furthermore, the asymmetry of a diol like 6-Ethyl-3-methyloctane-1,6-diol can influence the hydrogen bonding network within the polyurethane, affecting its microphase separation behavior and, consequently, its mechanical and thermal properties.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 6-Ethyl-3-methyloctane-1,6-diol as a novel monomer in polyurethane synthesis. It outlines a plausible synthetic route for the diol, detailed protocols for both one-shot and two-step polyurethane polymerization, and a complete workflow for the characterization of the resulting polymers.

Monomer Profile: 6-Ethyl-3-methyloctane-1,6-diol

Property	Value	Source
IUPAC Name	6-Ethyl-3-methyloctane-1,6-diol	-
Molecular Formula	C11H24O2	[1]
Molecular Weight	188.31 g/mol	[1]
Structure		PubChem
Hydroxyl Value	~596 mg KOH/g (calculated)	-
Boiling Point	Not available	-
Solubility	Expected to be soluble in common organic solvents	-

Part 1: Synthesis of 6-Ethyl-3-methyloctane-1,6-diol Monomer

A plausible synthetic route to 6-Ethyl-3-methyloctane-1,6-diol involves a multi-step process commencing with a Grignard reaction, followed by a Reformatsky reaction and subsequent reduction. This approach allows for the controlled construction of the carbon skeleton and the introduction of the two hydroxyl groups at the desired positions.

Conceptual Synthetic Workflow

Caption: Proposed synthetic pathway for 6-Ethyl-3-methyloctane-1,6-diol.

Detailed Protocol: Monomer Synthesis

Step 1: Grignard Reaction to form 6-Methyl-1-octen-4-ol

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.1 eq).

• Add a small crystal of iodine to activate the magnesium.

• Add a solution of 3-bromo-1-pentene (1.0 eq) in anhydrous tetrahydrofuran (THF) dropwise via the dropping funnel to initiate the Grignard reaction.

• Once the reaction has started (as evidenced by heat evolution and disappearance of the iodine color), add the remaining 3-bromo-1-pentene solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for 1 hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of acrolein (1.0 eq) in anhydrous THF dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 6-methyl-1-octen-4-ol.

Step 2: Protection of the Secondary Alcohol

• Dissolve 6-methyl-1-octen-4-ol (1.0 eq) in anhydrous dichloromethane (DCM).

• Add imidazole (1.5 eq) and tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq).

• Stir the reaction mixture at room temperature overnight.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the TBDMS-protected alcohol.

Step 3: Ozonolysis to the Aldehyde

• Dissolve the protected alcohol (1.0 eq) in a mixture of DCM and methanol at -78 °C.

• Bubble ozone through the solution until a blue color persists.

• Purge the solution with nitrogen to remove excess ozone.

• Add dimethyl sulfide (DMS, 2.0 eq) and allow the reaction to warm to room temperature overnight.

• Concentrate the reaction mixture under reduced pressure and purify by column chromatography to yield the corresponding aldehyde.

Step 4: Reformatsky Reaction and Reduction to the Diol

• Activate zinc dust (2.0 eq) by washing with dilute HCl, water, ethanol, and diethyl ether, then drying under vacuum.

• In a flame-dried flask, add the activated zinc and a solution of the aldehyde (1.0 eq) and ethyl bromoacetate (1.5 eq) in anhydrous THF.

• Heat the mixture to reflux to initiate the reaction.[2][3][4]

• After the reaction is complete (monitored by TLC), cool to room temperature and quench with saturated aqueous ammonium chloride.

• Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Dissolve the crude β-hydroxy ester in anhydrous THF and add it dropwise to a suspension of lithium aluminum hydride (LiAlH4, 2.0 eq) in THF at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate and purify the residue by column chromatography to afford 6-Ethyl-3-methyloctane-1,6-diol.

Part 2: Polyurethane Synthesis

Two primary methods for polyurethane synthesis are the one-shot and the two-step (or prepolymer) methods. The choice depends on the desired polymer properties and processing requirements. The one-shot method is simpler, while the two-step method allows for better control over the polymer architecture.[5][6]

Protocol 1: One-Shot Polyurethane Synthesis

This method involves the simultaneous reaction of the diisocyanate, diol, and catalyst.

Caption: Workflow for one-shot polyurethane synthesis.

Materials:

• 6-Ethyl-3-methyloctane-1,6-diol (dried under vacuum)

• Diisocyanate (e.g., 4,4'-Methylene diphenyl diisocyanate (MDI) or Hexamethylene diisocyanate (HDI))

• Catalyst (e.g., Dibutyltin dilaurate (DBTDL))

• Anhydrous solvent (e.g., Dimethylformamide (DMF) or Tetrahydrofuran (THF)), optional

Procedure:

• In a clean, dry, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, add the pre-weighed amount of 6-Ethyl-3-methyloctane-1,6-diol. If using a solvent, add it at this stage.

• Heat the diol to 60-80 °C with stirring under a nitrogen atmosphere to ensure it is molten and homogenous.

• Add the catalyst (typically 0.01-0.1 wt% of the total reactants) to the diol and mix thoroughly.

• Add the stoichiometric amount of diisocyanate to the diol/catalyst mixture in one portion with vigorous stirring. The NCO:OH ratio is typically kept at 1:1 or slightly higher (e.g., 1.05:1).

• Continue stirring vigorously for 1-5 minutes until the mixture becomes viscous.

• Pour the reacting mixture into a pre-heated mold and cure in an oven at a temperature between 80-120 °C for several hours.

• Post-cure the polymer at a slightly elevated temperature for an extended period (e.g., 24 hours) to ensure complete reaction.

Protocol 2: Two-Step (Prepolymer) Polyurethane Synthesis

This method involves first forming an isocyanate-terminated prepolymer, which is then chain-extended.[7]

Sources

• 1. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. naturalspublishing.com [naturalspublishing.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Analytical Method Development and Validation for 6-Ethyl-3-methyloctane-1,6-diol using HPLC-CAD

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Application Note & Validation Protocol

Introduction & Analytical Challenge

The quantitation of aliphatic diols in pharmaceutical and chemical development presents a unique analytical hurdle. 6-Ethyl-3-methyloctane-1,6-diol (C₁₁H₂₄O₂) is a branched, hydrophobic aliphatic diol[1]. Because its molecular structure lacks conjugated π-electron systems or aromatic rings, it possesses no significant chromophore. Conventional Ultraviolet-Visible (UV-Vis) detectors are virtually blind to this compound unless operated at extreme low wavelengths (e.g., 190–200 nm), where mobile phase absorbance causes severe baseline drift and poor sensitivity.

To overcome this, we must utilize a universal, mass-based detection strategy. This application note details the development, optimization, and self-validating protocol for the analysis of 6-Ethyl-3-methyloctane-1,6-diol utilizing High-Performance Liquid Chromatography coupled with Charged Aerosol Detection (HPLC-CAD) .

Scientific Rationale & Method Design

As a Senior Application Scientist, it is critical to design methods where every instrumental parameter serves a specific, mechanistic purpose.

Detector Selection: Why CAD?

While Evaporative Light Scattering Detectors (ELSD) and Refractive Index (RI) detectors are traditional choices for non-UV active compounds, CAD offers superior analytical performance[2]. CAD operates by nebulizing the column eluent, evaporating the mobile phase to form dry analyte particles, and applying a positive charge to these particles via a secondary stream of nitrogen gas ionized by a corona discharge. The resulting charge is measured by an electrometer.

• The Causality: CAD provides a more uniform inter-analyte response and a wider dynamic range than ELSD, while being fully compatible with gradient elution (unlike RI detectors)[2].

Chromatographic Strategy

With a calculated LogP of approximately 2.4, 6-Ethyl-3-methyloctane-1,6-diol exhibits moderate-to-high hydrophobicity[1]. A Reversed-Phase (RP) C18 stationary phase will provide excellent retention. Because CAD detects all non-volatile matter, the mobile phase must be strictly volatile. Non-volatile buffers (e.g., phosphates) will precipitate, causing catastrophic noise and detector clogging. Therefore, we utilize LC-MS grade Water and Acetonitrile modified with 0.1% Formic Acid.

Experimental Workflow

HPLC-CAD experimental workflow and validation strategy for aliphatic diols.

Step-by-Step Experimental Protocol

Reagents and Standard Preparation

• Solvent Purity (Critical Step): Procure strictly LC-MS grade Water and Acetonitrile. Lower grades contain non-volatile impurities that will elevate the CAD baseline and degrade the Limit of Quantitation (LOQ).

• Diluent Preparation: Mix Water and Acetonitrile in a 50:50 (v/v) ratio. Rationale: Matching the diluent to the initial gradient conditions prevents solvent-mismatch peak distortion (fronting).

• Standard Stock Solution: Accurately weigh 10.0 mg of 6-Ethyl-3-methyloctane-1,6-diol reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Working Solutions: Serially dilute the stock solution to construct a calibration curve ranging from 5 µg/mL to 500 µg/mL.

Instrument Configuration

Table 1: Optimized Chromatographic Conditions

Parameter	Setting	Scientific Rationale
Column	C18 Core-Shell (100 x 2.1 mm, 2.6 µm)	Core-shell particles maximize theoretical plates and peak capacity without the extreme backpressure of sub-2µm fully porous particles.
Mobile Phase A	Water + 0.1% Formic Acid	Provides a volatile aqueous environment for optimal aerosol formation.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Lower viscosity than methanol; improves nebulization efficiency in the CAD.
Flow Rate	0.4 mL/min	Optimal flow regime for CAD nebulizer geometry.
Column Temp	40 °C	Reduces mobile phase viscosity, improving mass transfer and peak sharpness.
Injection Vol	5.0 µL	Prevents column overloading while maintaining sufficient mass-on-column for CAD.

Table 2: Charged Aerosol Detector (CAD) Parameters

Parameter	Setting	Scientific Rationale
Evaporation Temp	35 °C	High enough to evaporate H₂O/ACN, but low enough to prevent the semi-volatile diol from evaporating before detection.
Data Rate	10 Hz	Ensures >15 data points across the chromatographic peak for accurate integration.
Filter (Time Constant)	3.6 seconds	Smooths high-frequency baseline noise inherent to gas-flow detectors without artificially broadening the peak.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
1.0	80	20
6.0	5	95
8.0	5	95
8.1	80	20
12.0	80	20 (Re-equilibration)

Self-Validating System Suitability Testing (SST)

To ensure the protocol is a self-validating system, the following SST criteria must be met prior to analyzing any unknown samples. Inject the 100 µg/mL standard five times:

• Repeatability: Relative Standard Deviation (RSD) of peak area ≤ 2.0%.

• Peak Tailing (Tf): ≤ 1.5 (Ensures column integrity and absence of secondary interactions).

• Theoretical Plates (N): ≥ 5,000 (Confirms adequate column efficiency).

ICH Q2(R2) Method Validation Framework

Method validation must be executed in strict accordance with the updated ICH Q2(R2) guidelines for analytical procedures[3].

Specificity

Inject a blank diluent and a placebo matrix (if applicable).

• Acceptance Criteria: No interfering peaks > 0.1% of the target analyte area at the retention time of 6-Ethyl-3-methyloctane-1,6-diol[3].

Linearity and Range (Data Transformation)

Unlike UV absorption, CAD response ( R ) is proportional to the mass of the analyte ( m ) raised to a power ( b ), expressed as R=a⋅mb [2]. Therefore, linear regression of raw data will fail ICH criteria.

• Protocol: Plot the data using a log-log transformation: log(R)=b⋅log(m)+log(a) .

• Acceptance Criteria: The coefficient of determination ( R2 ) of the log-log transformed data must be ≥ 0.995 across the range of 50% to 150% of the target working concentration[3].

Accuracy (Recovery)

• Protocol: Spike known amounts of 6-Ethyl-3-methyloctane-1,6-diol into the sample matrix at three concentration levels: 80%, 100%, and 120% of the nominal target concentration. Prepare in triplicate ( n=9 total).

• Acceptance Criteria: Mean recovery at each level must fall between 98.0% and 102.0%[3].

Precision (Repeatability & Intermediate Precision)

• Protocol: Analyze six independent preparations of the sample at the 100% concentration level on Day 1 (Repeatability). Have a second analyst prepare and run six new samples on a different day using a different HPLC system or column lot (Intermediate Precision).

• Acceptance Criteria: The overall %RSD for all 12 preparations must be ≤ 2.0%[3].

Sources

• 1. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Detection challenges in quantitative polymer analysis by liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. database.ich.org [database.ich.org]

Catalytic Reduction Protocols for the Synthesis of 6-Ethyl-3-methyloctane-1,6-diol

Executive Summary & Mechanistic Rationale

The synthesis of highly branched, sterically hindered aliphatic diols like[1] is a critical operation in the development of specialty surfactants, polymer precursors, and fragrance aroma chemicals[2]. While traditional organometallic approaches (e.g., Grignard additions to lactones) are possible, they suffer from poor atom economy, require strictly anhydrous conditions, and generate stoichiometric metal waste.

As a highly scalable and green-chemistry compliant alternative, catalytic reduction techniques offer unparalleled efficiency. By employing a convergent synthetic strategy—specifically, the base-catalyzed alkynylation of pentan-3-one (diethyl ketone) with [3]—an alkyne diol intermediate (6-ethyl-3-methyloct-4-yne-1,6-diol) is formed. This intermediate is then subjected to exhaustive catalytic hydrogenation.

Causality in Catalyst Selection: The reduction of the internal alkyne to a fully saturated alkane backbone requires a catalyst that is highly active toward carbon-carbon multiple bonds but completely inert toward carbon-oxygen bonds. This chemoselectivity is vital to prevent the hydrogenolysis (cleavage) of the tertiary alcohol at the C6 position. Sponge metal catalysts, such as[4], are uniquely suited for this task. Unlike Palladium on Carbon (Pd/C), which can occasionally promote unwanted dehydroxylation under high-pressure conditions, Raney Nickel cleanly reduces the alkyne while preserving both hydroxyl groups.

Synthetic Workflow Visualization

Catalytic reduction workflow for 6-ethyl-3-methyloctane-1,6-diol synthesis.

Experimental Protocols

Protocol A: Synthesis of the Alkyne Diol Intermediate

Objective: Form the carbon skeleton via a Favorskii-type alkynylation. Self-Validating Principle: The reaction relies on the complete consumption of the terminal alkyne, which can be monitored via the disappearance of the sharp C≡C-H stretch at ~3300 cm⁻¹ in FTIR.

• Reactor Preparation: Charge a dry, nitrogen-purged 2 L jacketed reactor with 800 mL of anhydrous Tetrahydrofuran (THF) and 112 g (2.0 mol) of finely powdered Potassium Hydroxide (KOH).

• Precursor Addition: Cool the suspension to 0 °C. Slowly add 98.1 g (1.0 mol) of [3] dropwise over 30 minutes. Causality: Strict temperature control prevents the exothermic formation of unwanted potassium alkoxides from degrading the solvent.

• Ketone Coupling: Add 94.7 g (1.1 mol) of pentan-3-one dropwise. Maintain the temperature below 5 °C. Stir the mixture for 4 hours.

• Workup: Quench the reaction by carefully adding 500 mL of ice-cold saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 300 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude 6-ethyl-3-methyloct-4-yne-1,6-diol.

Protocol B: Exhaustive Catalytic Hydrogenation (Core Technique)

Objective: Catalytically reduce the internal alkyne to an alkane without cleaving the hydroxyl groups. Self-Validating Principle: The reaction completion is dictated by hydrogen gas uptake. The reaction is complete when the pressure stabilizes and exactly 2.0 molar equivalents of H₂ have been consumed.

• Autoclave Loading: Transfer the crude alkyne diol intermediate (~180 g) into a 1 L high-pressure stainless-steel autoclave. Add 400 mL of Methanol (HPLC grade) as the solvent.

• Catalyst Addition: Add 10 g of active aqueous [4] slurry. Causality: The catalyst must be washed with methanol prior to addition to remove water, which can cause biphasic separation and mass transfer limitations during hydrogenation. Safety Note: Raney Ni is highly pyrophoric; never allow the catalyst to dry in the presence of air.

• Purging Cycle: Seal the autoclave. Purge the headspace with Nitrogen gas (10 bar) three times to displace all oxygen. Follow with three purges of Hydrogen gas (10 bar).

• Hydrogenation: Pressurize the reactor to 50 bar with H₂. Initiate mechanical stirring at 800 RPM to ensure optimal gas-liquid-solid mixing. Heat the reactor to 60 °C.

• Monitoring: Monitor the pressure drop. As H₂ is consumed, replenish the pressure to maintain 50 bar. Causality: Maintaining high pressure ensures the reaction kinetics favor complete saturation rather than stopping at the alkene intermediate.

• Termination & Filtration: Once H₂ uptake ceases (typically 6 hours), cool the reactor to room temperature and carefully vent the pressure. Filter the reaction mixture through a pad of Celite under a blanket of Nitrogen to safely remove the Raney Ni.

• Purification: Evaporate the methanol under reduced pressure. Purify the resulting viscous liquid via fractional vacuum distillation to isolate pure[1].

Quantitative Data: Catalyst Optimization

To validate the choice of Raney Nickel, the following table summarizes the experimental parameters and chemoselectivity of various catalytic systems tested during process development.

Catalyst System	Temp (°C)	Pressure (bar H₂)	Time (h)	Conversion (%)	Chemoselectivity (%)*
Raney Nickel (Sponge Ni)	60	50	6	>99	>98
5% Pd/C	40	20	8	>99	85 (15% hydrogenolysis)
PtO₂ (Adams' Catalyst)	25	10	12	90	70 (significant side reactions)

*Chemoselectivity refers to the retention of both the primary and sterically hindered tertiary hydroxyl groups (avoidance of C-O bond cleavage).

Analytical Validation Parameters

To confirm the structural integrity of the final product, the following analytical benchmarks must be met:

• ¹H NMR (400 MHz, CDCl₃): Complete disappearance of the alkyne-adjacent methylene protons. Appearance of a complex, continuous aliphatic multiplet spanning 0.8 ppm to 1.8 ppm, integrating correctly for the fully saturated 8-carbon backbone and its ethyl/methyl substituents.

• GC-MS (EI): The chromatogram must show a single major peak (>98% area). The mass spectrum will lack a strong molecular ion (typical for tertiary alcohols) but will display characteristic fragmentation peaks at m/z 173[M - C₂H₅]⁺ and m/z 155[M - C₂H₅ - H₂O]⁺, confirming the structure of 6-ethyl-3-methyloctane-1,6-diol.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3015266, 6-Ethyl-3-methyloctane-1,6-diol." PubChem, 2025. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 14195541, 3-Methylpent-4-yn-1-ol." PubChem, 2025. URL:[Link]

• BASF SE. "Synthesis of aliphatic alcohols as aroma chemicals." European Patent Office, Patent No. EP3470388A1 / WO2019072669A1, 17 Apr. 2019.

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• 1. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2019072669A1 - Synthesis of aliphatic alcohols as aroma chemicals - Google Patents [patents.google.com]
• 3. 3-Methylpent-4-yn-1-ol | C6H10O | CID 14195541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. EP3470388A1 - Synthesis of aliphatic alcohols as aroma chemicals - Google Patents [patents.google.com]

Application of 6-Ethyl-3-methyloctane-1,6-diol in the Synthesis of Novel Biodegradable Polyesters: A Hypothetical Framework

Introduction: The Quest for Advanced Biodegradable Polyesters

The escalating environmental concerns associated with non-degradable plastics have catalyzed extensive research into biodegradable polymers.[1][2] Aliphatic polyesters are at the forefront of this endeavor, valued for their susceptibility to microbial degradation.[1][3] The properties of these polyesters, such as their mechanical strength, thermal stability, and degradation rate, are intricately linked to the chemical structure of their monomeric units, specifically the diols and dicarboxylic acids from which they are synthesized.[4][5] The introduction of novel monomers presents a promising avenue for tailoring these properties to meet the demands of diverse applications, from biomedical devices to sustainable packaging.[6][7]

This application note explores the prospective use of a novel branched-chain diol, 6-Ethyl-3-methyloctane-1,6-diol, in the synthesis of new biodegradable polyesters. The unique structural attributes of this diol, featuring both ethyl and methyl branches, are hypothesized to influence the resulting polymer's crystallinity, thermal behavior, and ultimately, its biodegradation profile. We present a hypothetical framework for the synthesis, characterization, and biodegradation assessment of polyesters derived from this diol, providing researchers and drug development professionals with a comprehensive guide to exploring its potential.

The Monomer: 6-Ethyl-3-methyloctane-1,6-diol

6-Ethyl-3-methyloctane-1,6-diol is an aliphatic diol with the chemical formula C11H24O2.[8] Its structure is characterized by a primary hydroxyl group at one end and a tertiary hydroxyl group at the other, with methyl and ethyl branches along the carbon backbone.

Chemical Structure of 6-Ethyl-3-methyloctane-1,6-diol:

Caption: Molecular structure of 6-Ethyl-3-methyloctane-1,6-diol.

The presence of these alkyl branches is expected to disrupt the regular packing of polymer chains, potentially leading to polyesters with lower crystallinity and altered mechanical and thermal properties compared to those synthesized from linear diols.

Proposed Synthesis of a Novel Polyester: Poly(6-Ethyl-3-methyloctyl Succinate)

To investigate the application of 6-Ethyl-3-methyloctane-1,6-diol, we propose its polycondensation with a readily available, bio-based dicarboxylic acid, such as succinic acid, to form Poly(6-Ethyl-3-methyloctyl Succinate). A two-step melt polycondensation method is a common and effective approach for synthesizing high molecular weight polyesters.[1][5]

Experimental Protocol: Synthesis of Poly(6-Ethyl-3-methyloctyl Succinate)

Materials:

• 6-Ethyl-3-methyloctane-1,6-diol

• Succinic acid

• Titanium (IV) isopropoxide (catalyst)

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head and condenser

• Heating mantle with temperature controller

• Vacuum pump

Procedure:

• Esterification Stage:

  • Charge the reaction flask with equimolar amounts of 6-Ethyl-3-methyloctane-1,6-diol and succinic acid.

  • Add the catalyst, titanium (IV) isopropoxide, at a concentration of approximately 0.1% of the total weight of the monomers.

  • Fit the flask with a mechanical stirrer and a distillation setup.

  • Purge the system with nitrogen gas to create an inert atmosphere.

  • Heat the mixture to 170-180°C with continuous stirring. Water will be produced as a byproduct and should be collected.

  • Continue this stage for approximately 4-6 hours or until the theoretical amount of water is collected.

• Polycondensation Stage:

  • Increase the temperature to 200-220°C.

  • Gradually apply a vacuum to the system (reducing the pressure to below 1 Torr) to facilitate the removal of excess diol and promote the growth of high molecular weight polymer chains.

  • The viscosity of the reaction mixture will increase as the polymerization progresses. Monitor the torque on the mechanical stirrer as an indicator of increasing molecular weight.

  • Continue the reaction under vacuum for another 4-6 hours or until the desired viscosity is achieved.

  • Once the reaction is complete, cool the reactor to room temperature under a nitrogen atmosphere. The resulting polyester can then be collected for purification and characterization.

Caption: Workflow for the two-step melt polycondensation synthesis of the polyester.

Characterization of the Synthesized Polyester

A thorough characterization of the newly synthesized polyester is crucial to understand its properties and potential applications.

Analytical Techniques and Expected Outcomes

Technique	Parameter Measured	Hypothesized Outcome for Poly(6-Ethyl-3-methyloctyl Succinate)
Gel Permeation Chromatography (GPC)	Number-average molecular weight (Mn), Weight-average molecular weight (Mw), and Polydispersity Index (PDI).	Successful synthesis should yield a polymer with a sufficiently high molecular weight for practical applications.
Fourier-Transform Infrared Spectroscopy (FTIR)	Presence of characteristic functional groups.	A strong ester carbonyl (C=O) peak is expected around 1735 cm⁻¹, confirming the formation of the polyester.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Detailed chemical structure and monomer incorporation.	The spectra will confirm the structure of the repeating unit and the successful incorporation of both the diol and diacid.
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg), melting temperature (Tm), and crystallinity (Xc).	The branched structure of the diol is likely to result in a lower Tg and reduced or absent Tm compared to polyesters from linear diols, indicating an amorphous or semi-crystalline nature.[5]
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature (Td).	The analysis will determine the temperature at which the polymer begins to degrade, providing insights into its processing window.
Tensile Testing	Tensile strength, Young's modulus, and elongation at break.	The mechanical properties will likely reflect a more flexible and less rigid material due to the expected lower crystallinity.

Biodegradation Assessment

Evaluating the biodegradability of the novel polyester is essential to validate its potential as an environmentally friendly material. Standardized testing protocols should be followed.

Protocol for Aerobic Biodegradation in Controlled Composting Conditions (based on ISO 14855)

This method determines the ultimate aerobic biodegradability of a plastic material by measuring the amount of carbon dioxide evolved over time.[9]

Materials and Equipment:

• Synthesized polyester film or powder.

• Mature compost from a well-aerated source.

• Microbial Oxidative Degradation Analyzer (MODA) or similar respirometry system.

• Temperature-controlled environment (58 ± 2°C).

Procedure:

• Sample Preparation: Prepare the polyester in a physical form that allows for optimal contact with the compost, such as a fine powder or thin film cut into small pieces.[9]

• Test Setup:

  • Mix a known amount of the polyester sample with a specified amount of mature compost and an inert matrix (e.g., vermiculite) in the reaction vessels.

  • Prepare a blank vessel containing only compost and the inert matrix.

  • Prepare a positive control vessel with a known biodegradable polymer, such as microcrystalline cellulose.

  • Maintain the moisture content and aeration of the vessels as specified in the ISO 14855 standard.

• Incubation and Measurement:

  • Incubate the vessels at a constant temperature of 58 ± 2°C for a period of up to 6 months.

  • Continuously monitor and quantify the carbon dioxide produced in each vessel.

• Data Analysis:

  • Calculate the percentage of biodegradation by comparing the cumulative amount of CO₂ evolved from the test sample to the theoretical amount of CO₂ that can be produced from the carbon content of the sample.

  • The test is considered valid if the positive control shows a satisfactory level of biodegradation as defined by the standard.

Caption: Workflow for biodegradation testing based on ISO 14855.

Conclusion and Future Perspectives

The incorporation of 6-Ethyl-3-methyloctane-1,6-diol into polyester backbones represents a novel strategy for developing biodegradable materials with potentially unique properties. The branched structure of this diol is hypothesized to yield polyesters with lower crystallinity, enhanced flexibility, and tailored degradation rates. The protocols outlined in this application note provide a robust framework for the synthesis, comprehensive characterization, and biodegradation assessment of these new materials. Further research will be instrumental in elucidating the structure-property relationships and exploring the full potential of these novel polyesters in fields ranging from drug delivery systems to sustainable consumer products.

References

• Jin, H., et al. (2003). Synthesis and Biodegradation of Aliphatic Polyesters from Dicarboxylic Acids and Diols. Journal of Applied Polymer Science, 90(4), 982-990.
• Herrera, R., et al. (2014). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. Polymers, 6(4), 938-960.
• Ravi, A., et al. (2010). Synthesis and Characterization of Certain Biodegradable Random Aliphatic Copolyesters. Journal of the Chilean Chemical Society, 55(2), 234-238.

• Specific Polymers. (2024). Biodegradable polyesters. [Link]

• Okada, M. (2002). Chemical syntheses of biodegradable polymers. Progress in Polymer Science, 27(1), 87-133.

• MDPI. (2024). Characterization of Biodegradable Polymers for Porous Structure: Further Steps toward Sustainable Plastics. [Link]

• Urbanova, M., et al. (2022). Accelerated biodegradation testing of slowly degradable polyesters in soil.
• Mecking, S., et al. (2012). Bio-Based Aromatic Polyesters from a Novel Bicyclic Diol Derived from d-Mannitol. Macromolecules, 45(20), 8249-8256.
• Abe, H., et al. (2021). Synthesis, Properties, and Biodegradability of Novel Sequence-Controlled Copolyesters Composed of Glycolic Acid, Dicarboxylic Acids, and C3 or C4 Diols. Polymers, 13(21), 3788.
• ACS Publications. (2025).

• MDPI. (2014). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. [Link]

• PNAS. (2023). High-throughput experimentation for discovery of biodegradable polyesters. [Link]

• Wu, G., et al. (2021).
• Kim, Y., et al. (2020).

• IntechOpen. (2012). Synthesis of Thermally Stable Polyesters. [Link]

• Patsnap. (2025). How to Test Biodegradability of Polymers in the Lab. [Link]

• ACS Publications. (2021). Potentially Biodegradable “Short-Long” Type Diol-Diacid Polyesters with Superior Crystallizability, Tensile Modulus, and Water Vapor Barrier. ACS Sustainable Chemistry & Engineering.
• ResearchGate. (2024). Characterization of biodegradable polymers: A review.
• Kunioka, M., et al. (2009). Biodegradability Evaluation of Polymers by ISO 14855-2. Journal of Polymers and the Environment, 17(2), 90-99.
• International Scientific Organization. (2012). Preparation and characterization of polyesters with controlled molecular weight method.
• ResearchGate. (2012).
• ACS Publications. (2021). Synthesis and Characterization of Biobased Polyesters with Tunable Tg by ROCOP of Beta-Elemene Oxides and Phthalic Anhydride. ACS Sustainable Chemistry & Engineering.

• MDPI. (2022). Recent Advances in the Enzymatic Synthesis of Polyester. [Link]

• PubChem. 6-Ethyl-3-methyloctane-1,6-diol. [Link]

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• 2. Biodegradable polyesters - specific polymers [specificpolymers.com]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
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• 5. mdpi.com [mdpi.com]
• 6. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s [mdpi.com]
• 8. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Biodegradability Evaluation of Polymers by ISO 14855-2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Complete Silylation of 6-Ethyl-3-methyloctane-1,6-diol for GC-MS Analysis

Introduction & Chemical Context

6-Ethyl-3-methyloctane-1,6-diol (CAS 26330-63-2) is an aliphatic diol featuring two distinct hydroxyl environments: an unhindered primary alcohol at the C1 position and a highly sterically hindered tertiary alcohol at the C6 position[1]. Direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis of such polar, high-boiling compounds often results in broad, tailing peaks, thermal degradation, and poor limits of detection (LOD)[2].

To overcome these chromatographic limitations, chemical derivatization via silylation is employed to replace the active hydrogens with trimethylsilyl (TMS) groups, thereby reducing polarity and increasing volatility[3]. However, the differential reactivity of the two hydroxyl groups within this specific molecule necessitates a carefully optimized, highly catalytic protocol to prevent partial derivatization.

Mechanistic Rationale: Overcoming Steric Hindrance

The ease of silylation follows a strict kinetic order based on steric accessibility: primary > secondary > tertiary[3].

• The C1 Primary Alcohol: Readily reacts with standard silylating agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) at room temperature.

• The C6 Tertiary Alcohol: Deeply shielded by adjacent ethyl groups and the aliphatic chain backbone. Using BSTFA alone typically results in a mono-TMS derivative, which still exhibits poor chromatographic behavior and complicates mass spectral interpretation.

To force the reaction to the fully derivatized di-TMS ether, a dual-catalyst approach is required. The addition of 1% Trimethylchlorosilane (TMCS) acts as a potent Lewis acid catalyst, significantly increasing the silylating power of the reagent mixture[2]. Furthermore, conducting the reaction in an aprotic, basic solvent like anhydrous pyridine serves a dual mechanistic purpose: it acts as an acid scavenger for the HCl byproduct generated by TMCS (driving the equilibrium forward), and it functions as an additional basic catalyst to accelerate the reaction with sterically hindered groups.

Experimental Workflow & Self-Validating System

A robust analytical protocol must be self-validating. This workflow relies on an empirical feedback loop: by monitoring the ratio of the mono-TMS derivative (incomplete reaction) to the di-TMS derivative (complete reaction) in the GC-MS total ion chromatogram (TIC), analysts can verify the completeness of the derivatization before proceeding to quantitative analysis.

Workflow for the silylation of sterically hindered diols, emphasizing the self-validation feedback loop.

Quantitative Optimization Data

The following table illustrates the causality between reaction conditions and the conversion efficiency of the target di-TMS derivative. Without thermal energy and catalysis, the tertiary alcohol remains largely unreacted.

Derivatization System	Temperature	Incubation Time	C1 (Primary -OH) Conversion	C6 (Tertiary -OH) Conversion	Final Di-TMS Yield
BSTFA alone	25°C	30 min	>99%	<5%	<5%
BSTFA + 1% TMCS	60°C	30 min	>99%	~65%	~65%
BSTFA + 1% TMCS + Pyridine	70°C	45 min	>99%	>99%	>99%

Step-by-Step Methodology

Materials Required

• 6-Ethyl-3-methyloctane-1,6-diol sample (Analyte)

• BSTFA containing 1% TMCS (GC Derivatization Grade)

• Anhydrous Pyridine (Aprotic basic catalyst)

• Anhydrous Dichloromethane (DCM) or Hexane (GC Grade)

• 2 mL glass GC vials with PTFE-lined caps

• Dry heating block

Protocol

• Sample Preparation: Transfer an aliquot containing approximately 1–5 mg of 6-Ethyl-3-methyloctane-1,6-diol into a clean, dry 2 mL GC vial.

• Moisture Elimination: Evaporate the sample to absolute dryness under a gentle stream of high-purity nitrogen.

  • Causality: Silylating reagents are exceptionally sensitive to moisture; trace water will rapidly hydrolyze BSTFA and degrade the resulting TMS ethers back to free alcohols[3].

• Reagent Addition: Add 100 µL of anhydrous pyridine to dissolve the analyte. Subsequently, add 100 µL of BSTFA + 1% TMCS.

  • Causality: A large molar excess of the silylating reagent (at least a 2:1 ratio of reagent to active hydrogens) is required to drive the equilibrium toward complete substitution[3].

• Thermal Incubation: Cap the vial tightly, vortex for 10 seconds to ensure homogenization, and place the vial in a heating block set to 70°C for 45 minutes.

  • Causality: Elevated thermal energy is strictly required to overcome the high activation energy barrier imposed by the steric bulk surrounding the C6 tertiary alcohol[2].

• Cooling and Dilution: Remove the vial from the heating block and allow it to cool completely to room temperature. Dilute with 800 µL of anhydrous DCM or Hexane prior to injection.

• GC-MS Analysis: Inject 1 µL into the GC-MS system (e.g., using a non-polar 5% phenyl PDMS column such as a DB-5MS, with an inlet temperature of 250°C).

Self-Validation & Troubleshooting

Evaluate the resulting mass spectrum. The complete di-TMS derivative of 6-Ethyl-3-methyloctane-1,6-diol will exhibit a net molecular weight increase of 144 Da (72 Da per replaced hydrogen atom)[4].

• Success: A single, sharp chromatographic peak corresponding to the di-TMS derivative.

• Failure (Incomplete Reaction): If a peak corresponding to the mono-TMS derivative (MW + 72 Da) is observed, the steric hindrance was not fully overcome. Verify the anhydrous nature of your reagents, ensure the vial seal is completely tight to prevent pyridine evaporation, and extend the thermal incubation time by an additional 15–30 minutes[3].

References

• BenchChem. "Application Notes and Protocols for the Derivatization of Hydroxyl Groups for GC Analysis." Available at: 2

• Sigma-Aldrich. "The Use of Derivatization Reagents for Gas Chromatography (GC)." Available at: 3

• CalTech GPS. "Preparation of TMS Derivatives for GC/MS." Available at:

• PubChem. "6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266." Available at: 1

• Chromatography Forum. "Ask a simple question about derivatization of gc-ms." Available at:4

Sources

• 1. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 4. Ask a simple question about derivatization of gc-ms - Chromatography Forum [chromforum.org]

Extraction and purification of 6-Ethyl-3-methyloctane-1,6-diol from reaction mixtures

Application Note: Extraction and Purification of 6-Ethyl-3-methyloctane-1,6-diol from Reaction Mixtures

Executive Summary

The isolation of mid-chain, highly branched aliphatic diols from complex aqueous reaction mixtures is a critical unit operation in synthetic and natural product chemistry. This protocol details the robust liquid-liquid extraction (LLE) and subsequent purification of 6-Ethyl-3-methyloctane-1,6-diol (CAS: 26330-63-2). By leveraging specific solvent-solute hydrogen bonding interactions and mitigating the thermal instability of tertiary alcohols, this guide provides a self-validating workflow designed for high yield and >98% chromatographic purity.

Physicochemical Profiling & Mechanistic Rationale

6-Ethyl-3-methyloctane-1,6-diol ( C11​H24​O2​ ) presents a unique separation challenge. It possesses a hydrophobic 11-carbon aliphatic backbone, yet contains two polar hydroxyl groups: a primary alcohol at C1 and a sterically hindered tertiary alcohol at C6.

• Vulnerability to Dehydration: The tertiary alcohol at C6 is highly susceptible to acid-catalyzed E1 dehydration. Therefore, strict pH control (pH 7.5–8.0) during quenching and purification is mandatory to prevent the formation of alkene byproducts.

• Solvent Selection for Extraction: Non-polar solvents (e.g., hexanes) yield poor recovery due to the diol's hydrogen-bonding capacity. Conversely, highly polar solvents extract too many aqueous impurities. Ethyl acetate (EtOAc) is the optimal solvent; its ester carbonyl acts as a hydrogen-bond acceptor, perfectly solvating the diol's hydroxyl groups while maintaining phase separation from water. Similar principles have been validated in the extraction of other bio-derived aliphatic diols[1].

• Emulsion Mitigation: Diols inherently act as weak surfactants, lowering interfacial tension between aqueous and organic layers. The use of saturated sodium chloride (brine) is required to induce a "salting-out" effect, increasing the ionic strength of the aqueous phase and forcing the diol into the organic layer while rapidly breaking emulsions.

Workflow Visualization

Workflow for the extraction and purification of 6-Ethyl-3-methyloctane-1,6-diol.

Step-by-Step Experimental Protocols

Phase 1: Reaction Quenching & Pre-treatment

• Cooling: Cool the crude aqueous reaction mixture to 0–5 °C using an ice-water bath. Causality: Minimizes exothermic degradation and side reactions during neutralization.

• Neutralization: Slowly add saturated aqueous sodium bicarbonate ( NaHCO3​ ) dropwise under vigorous stirring until gas evolution ceases.

• Validation Checkpoint: Test the aqueous mixture with pH paper. The pH must read strictly between 7.5 and 8.0. If the pH is <7.0, the tertiary alcohol at C6 is at risk of dehydration during subsequent concentration steps.

Phase 2: Liquid-Liquid Extraction (LLE)

• Solvent Addition: Add a volume of Ethyl Acetate equal to the volume of the aqueous phase (1:1 v/v).

• Partitioning: Transfer the mixture to a separatory funnel. Invert gently and vent immediately to release pressure. Shake vigorously for 30 seconds to maximize surface area for mass transfer.

• Phase Separation: Allow the layers to separate.

  • Troubleshooting: If a milky emulsion persists at the interface, add 10–20% (v/v) saturated NaCl (brine) to the funnel and swirl gently. The increased ionic strength will break the emulsion by decreasing the diol's aqueous solubility.

• Collection: Drain the lower aqueous phase. Collect the upper organic phase.

• Iterative Extraction: Return the aqueous phase to the funnel and extract with fresh EtOAc two more times (3 x 1 Vol total) to ensure >95% recovery.

• Washing & Drying: Combine all organic extracts. Wash once with brine to remove residual water and water-soluble impurities. Transfer to an Erlenmeyer flask, add anhydrous Na2​SO4​ , and swirl until the drying agent flows freely (indicating all microscopic water droplets are absorbed).

• Concentration: Filter off the Na2​SO4​ and concentrate the filtrate using a rotary evaporator (water bath at 35–40 °C, pressure ~150 mbar) to yield the crude diol. Causality: Keeping the bath temperature strictly below 40 °C prevents thermal degradation of the crude mixture prior to formal purification.

Phase 3: Purification Strategies

Depending on the synthesis scale, proceed with Method A or Method B.

Method A: Flash Column Chromatography (For <10 g scale)

• Stationary Phase Preparation: Slurry-pack a glass column with silica gel (230–400 mesh) using Hexanes.

  • Critical Insight: Silica gel is inherently mildly acidic. To protect the tertiary alcohol from on-column dehydration, add 1% Triethylamine ( Et3​N ) to the packing solvent to neutralize the silica's acidic silanol groups.

• Loading: Dissolve the crude diol in a minimum amount of Dichloromethane (DCM) and load it onto the column head.

• Elution: Run a step gradient from 90:10 Hexanes:EtOAc to 60:40 Hexanes:EtOAc. The diol will elute in the more polar fractions.

• Validation Checkpoint: Spot fractions on a TLC plate, elute with 50:50 Hexanes:EtOAc, and stain with Potassium Permanganate ( KMnO4​ ). The diol will appear as a bright yellow spot on a purple background.

Method B: Vacuum Fractional Distillation (For >10 g scale)

• Setup: Assemble a short-path vacuum distillation apparatus with a fractionating column.

• Alkaline Stabilization: Add 0.5% (w/w) of an alkaline earth metal compound (e.g., Sodium Carbonate) to the distillation flask. Causality: Distilling aliphatic diols at high temperatures can cause auto-catalytic dehydration. The addition of a base neutralizes trace acidic impurities, ensuring the structural integrity of the diol is maintained during heating[2].

• Distillation: Apply high vacuum (<2 Torr). Slowly increase the heating mantle temperature. Collect the purified 6-Ethyl-3-methyloctane-1,6-diol at its specific boiling fraction (expected ~130–145 °C at 2 Torr, monitor via the vapor head thermometer).

Quantitative Data Presentation

Table 1: Solvent Selection Matrix for Aliphatic Diol Extraction

Solvent	Polarity Index	H-Bond Acceptor	Diol Affinity	Emulsion Risk	Suitability
Ethyl Acetate	4.4	Yes	High	Moderate	Optimal
Methyl tert-butyl ether (MTBE)	2.5	Yes	High	Low	Excellent Alternative
Dichloromethane (DCM)	3.1	No	Moderate	High	Sub-optimal
Hexanes	0.1	No	Low	Low	Poor

References

• Liquid–Liquid Equilibrium Study for a Ternary System of Water + 1,2-Pentanediol + Organic Solvent. Journal of Chemical & Engineering Data, ACS Publications. URL:[Link]

• [1] Designing Ionic Liquids for the Extraction of Alcohols from Fermentation Broth: Phosphonium Alkanesulfonates, Solvents for Diol Extraction. ACS Sustainable Chemistry & Engineering, ACS Publications. URL:[Link]

• [2] Process of refining C6-C16 aliphatic diols. US Patent 8143457B2, Google Patents. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US8143457B2 - Process of refining C6-C16 aliphatic diols - Google Patents [patents.google.com]

Application Note: Molecular Defoaming and Dynamic Wetting via 6-Ethyl-3-methyloctane-1,6-diol

Target Audience: Formulation Scientists, Process Engineers, and Drug Delivery Researchers Document Type: Technical Application Note & Experimental Protocols

Executive Summary

In specialty formulation science—ranging from high-speed pharmaceutical spray coatings to kinetic hydrate inhibition—the control of dynamic surface tension (DST) and foam generation is a critical performance bottleneck. Traditional linear surfactants (e.g., polysorbates, sodium lauryl sulfate) excel at lowering equilibrium surface tension but suffer from slow interface migration and a tendency to stabilize unwanted foam.

6-Ethyl-3-methyloctane-1,6-diol (CAS 26330-63-2) is a highly branched, saturated C11 diol that functions as a high-performance, low-foaming wetting agent [1]. By leveraging profound steric hindrance within its hydrophobic backbone, this molecule rapidly populates newly created air-water interfaces while actively disrupting the lamellar packing required for foam stability. This application note details the mechanistic profile of 6-Ethyl-3-methyloctane-1,6-diol and provides self-validating protocols for evaluating its efficacy in high-shear environments.

Molecular Architecture & Mechanism of Action

The unique surface activity of 6-Ethyl-3-methyloctane-1,6-diol is dictated by its specific molecular geometry. The molecule features an 8-carbon (octane) backbone with a methyl group at the C3 position, an ethyl group at the C6 position, and two hydrophilic hydroxyl (-OH) groups at the C1 and C6 positions [1].

The Steric Defoaming Mechanism

Unlike linear surfactants that align parallel to one another at the air-water interface to form a cohesive viscoelastic film, highly branched diols cannot pack tightly [2]. The protruding ethyl and methyl branches create significant free volume between adjacent surfactant molecules. When introduced into a foaming system, 6-Ethyl-3-methyloctane-1,6-diol rapidly diffuses to the foam lamellae. Once there, its bulky structure disrupts the cohesive forces (Gibbs-Marangoni effect) of the primary foaming surfactants, leading to rapid localized thinning and subsequent rupture of the micro-foam[2, 3].

Saturated Stability vs. Acetylenic Diols

While acetylenic diols (such as 2,4,7,9-tetramethyl-5-decyne-4,7-diol, or TMDD) are industry standards for molecular defoaming, their carbon-carbon triple bond can be susceptible to oxidation or degradation in harsh chemical environments [4]. As a fully saturated analog, 6-Ethyl-3-methyloctane-1,6-diol provides comparable dynamic wetting and defoaming kinetics but with superior chemical inertness, making it highly suitable for sensitive active pharmaceutical ingredient (API) suspensions and long shelf-life formulations.

Interaction Pathway Visualization

The following diagram illustrates the mechanistic pathway by which 6-Ethyl-3-methyloctane-1,6-diol outcompetes traditional surfactants in high-shear environments.

Mechanism of dynamic surface tension reduction and foam destabilization by highly branched diols.

Physicochemical Profiling

The table below summarizes the quantitative and qualitative performance metrics of 6-Ethyl-3-methyloctane-1,6-diol compared to industry-standard surfactants.

Parameter	6-Ethyl-3-methyloctane-1,6-diol	Polysorbate 80 (Reference)	TMDD (Acetylenic Diol)
Molecular Formula	C₁₁H₂₄O₂ [1]	Complex Mixture	C₁₄H₂₆O₂
Branching Degree	High (Methyl & Ethyl)	Low (Linear Oleic Tail)	Very High (Tetramethyl)
Equilibrium Surface Tension	~32 - 35 mN/m	~41 mN/m	~33 mN/m [4]
Dynamic Surface Tension (100 ms)	Low (< 40 mN/m)	High (> 55 mN/m)	Low (< 38 mN/m) [2]
Foam Profile	Defoamer / Low Foam	High Foam Stabilizer	Defoamer / Low Foam
Chemical Stability	High (Fully Saturated)	Moderate (Unsaturated tail)	Moderate (Alkyne bond)

Experimental Protocols

To accurately evaluate the performance of 6-Ethyl-3-methyloctane-1,6-diol, formulation scientists must utilize methods that capture dynamic rather than static properties. The following self-validating protocols are designed to ensure rigorous, reproducible data.

Protocol 1: Dynamic Surface Tension (DST) via Maximum Bubble Pressure Tensiometry (MBPT)

Causality for Choice: Traditional Wilhelmy plate or Du Noüy ring methods only measure equilibrium surface tension. In processes like spray drying or high-speed printing, new interfaces are generated in milliseconds. MBPT measures the surface tension as a function of surface age (bubble formation time), directly quantifying the surfactant's migration speed [3].

Materials:

• Maximum Bubble Pressure Tensiometer (e.g., Krüss BP100).

• Milli-Q Water (18.2 MΩ·cm).

• 6-Ethyl-3-methyloctane-1,6-diol (0.05%, 0.1%, and 0.5% w/w aqueous solutions).

Step-by-Step Workflow:

• System Calibration & Validation: Fill the sample vessel with Milli-Q water at 25.0 ± 0.1 °C. Run a baseline measurement across surface ages from 10 ms to 10,000 ms.

  • Self-Validation Check: The measured surface tension must remain constant at 72.8 ± 0.2 mN/m across all bubble frequencies. If deviations occur, clean the capillary with absolute ethanol and flame-dry.

• Sample Preparation: Dissolve the diol in Milli-Q water. Due to its hydrophobicity, continuous magnetic stirring for 2 hours at 40 °C followed by cooling to 25 °C is required to ensure complete dissolution.

• Measurement Execution: Submerge the tensiometer capillary into the 0.05% solution. Record DST from 10 ms to 10,000 ms.

• Data Analysis: Plot DST (mN/m) vs. Surface Age (ms) on a logarithmic scale. A successful dynamic wetting agent will demonstrate a sharp drop in surface tension (< 45 mN/m) at surface ages under 100 ms.

Protocol 2: High-Shear Foam Knockdown & Stability Assay (Modified Sparging)

Causality for Choice: Standard shake-flask methods lack the controlled, continuous shear required to mimic industrial pumping or homogenization. A controlled gas-sparging cylinder provides quantifiable, reproducible foam generation to test the diol's lamellar disruption capabilities.

Materials:

• Jacketed glass sparging cylinder (1000 mL) with a porous glass frit (15–25 µm pore size).

• Mass flow controller (Nitrogen gas).

• Base foaming solution: 0.1% w/w Sodium Dodecyl Sulfate (SDS).

Step-by-Step Workflow:

• Baseline Generation (Validation): Add 200 mL of the 0.1% SDS solution to the cylinder. Sparge with N₂ at 2.0 L/min for exactly 60 seconds.

  • Self-Validation Check: The foam volume must reach ≥ 600 mL and remain stable (drop < 10% volume) for 5 minutes.

• Defoamer Introduction: Introduce 6-Ethyl-3-methyloctane-1,6-diol at a concentration of 0.05% w/w into a fresh 200 mL batch of 0.1% SDS solution.

• Sparging Execution: Sparge the mixed solution with N₂ at 2.0 L/min for 60 seconds.

• Quantification: Record the maximum foam height immediately at t=60s (Knockdown efficacy) and track foam collapse over 5 minutes (Destabilization rate).

• Mechanistic Confirmation: The steric bulk of the branched diol should restrict the maximum foam height to < 250 mL and induce complete foam collapse within 2 minutes by draining the lamellar liquid.

Applications in Drug Development & Specialty Formulations

• Topical & Transdermal Delivery: 6-Ethyl-3-methyloctane-1,6-diol acts as a penetration enhancer and wetting agent for hydrophobic APIs in hydrogels, ensuring even spreading on the skin without leaving a soapy, foamy residue.

• Kinetic Hydrate Inhibitor (KHI) Synergist: Similar to other highly branched diols, it can be utilized in the oil and gas sector to synergize with water-soluble polymers (like PVCap), preventing the agglomeration of gas hydrates in pipelines without partitioning entirely into the hydrocarbon phase [4].

• Aerosolized Therapeutics: In nebulized drug formulations, maintaining a low dynamic surface tension is critical for achieving optimal fine particle fractions (FPF). The diol ensures rapid droplet formation at the nozzle while preventing foam lock in the nebulizer reservoir.

References

• 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem. Source: National Center for Biotechnology Information (nih.gov).
• Influence of acetylene bond on surface activity of acetylenic diols in aqueous solutions. Source: ResearchGate.
• Dynamic Surface Tensions of Aqueous Surfactant Mixtures: Experimental Investigation. Source: Langmuir - ACS Publications.
• Powerful Synergy of Acetylenic Diol Surfactants with Kinetic Hydrate Inhibitor Polymers. Source: Energy & Fuels - ACS Publications.

Technical Notes & Optimization

Technical Support Center: Troubleshooting 6-Ethyl-3-methyloctane-1,6-diol Synthesis

Welcome to the Application Support Center. This guide is designed for synthetic chemists and drug development professionals optimizing the synthesis of 6-ethyl-3-methyloctane-1,6-diol .

The most direct and scalable synthetic route to this 1,6-diol is the double Grignard addition of Ethylmagnesium bromide (EtMgBr) to 5-methyl-oxepan-2-one (5-methyl- ε -caprolactone). While conceptually straightforward, this transformation is plagued by chemoselectivity issues, including incomplete addition (enolization) and ring-opening polymerization (ROP)[1]. This guide provides field-proven causality, optimization data, and a self-validating protocol to maximize your reaction yield.

Mechanistic Workflow & Competing Pathways

Understanding the causality behind yield drops requires analyzing the transient intermediates. The first equivalent of EtMgBr attacks the lactone to form a magnesium hemiketal, which collapses into a transient ring-opened ketone[2]. The second equivalent must attack this ketone faster than competing side reactions can occur.

Mechanistic pathway and side reactions in the double Grignard addition to 5-methyl-oxepan-2-one.

Quantitative Optimization Data

The table below summarizes the effect of reaction parameters on the chemoselectivity of the double addition. To suppress polymerization and enolization, strict control over stoichiometry, solvent basicity, and temperature is required.

Equivalents (EtMgBr)	Solvent System	Temperature Profile (°C)	Target 1,6-Diol Yield (%)	Major Byproduct Observed
2.0 eq	THF	0 to 25	45%	Ketone (30%), ROP (15%)
2.5 eq	THF	-78 to 0	62%	Ketone (25%), ROP (<5%)
3.0 eq	THF / Et₂O (1:1)	-78 to 20	88%	Ketone (<5%), ROP (0%)
3.0 eq	THF	65 (Reflux)	20%	Polycaprolactone ROP (70%)

Troubleshooting FAQs

Q1: My reaction stalls after the first addition. Why am I recovering 1-hydroxy-5-methyloctan-6-one instead of the target 1,6-diol? A1: This is a classic issue of base-catalyzed enolization outcompeting nucleophilic addition. When the first equivalent of EtMgBr opens the lactone, it forms a transient ketone. Because Grignard reagents are strong bases, they can deprotonate the α -carbons of this ketone to form a magnesium enolate[2]. Once enolized, the carbon acts as a nucleophile rather than an electrophile, halting further Grignard addition. Upon acidic workup, the enolate simply reverts to the ketone byproduct. Solution: Use a mixed solvent system (THF/Et₂O) to tune the basicity of the Grignard reagent, drop the initial addition temperature to -78 °C to suppress the activation energy for deprotonation, and use a strict excess of EtMgBr (3.0 equivalents) to kinetically drive the second addition[1].

Q2: My crude NMR shows broad, poorly defined peaks and my yield is low. What causes this? A2: You are observing Ring-Opening Polymerization (ROP). ε -Caprolactone derivatives are highly susceptible to ROP initiated by metal alkoxides. The magnesium alkoxide generated immediately after the first Grignard addition can attack unreacted 5-methyl-oxepan-2-one molecules in an intermolecular fashion. Solution: This side reaction dominates at higher temperatures. Maintain strict cryogenic conditions (-78 °C) during the initial mixing. Furthermore, ensure the Grignard reagent is added to the lactone (rather than vice versa) at a controlled rate to keep the local concentration of the highly reactive alkoxide intermediate low relative to the incoming Grignard reagent.

Q3: I get a thick, gelatinous emulsion during the aqueous workup that traps my product. How do I resolve this without dehydrating the diol? A3: The magnesium dialkoxide intermediate forms a highly viscous, gelatinous hydroxide precipitate when quenched with water or mild acids. If you attempt to break this emulsion with strong mineral acids (e.g., HCl), you risk acid-catalyzed dehydration of the newly formed tertiary alcohol at C6, leading to an alkene byproduct. Solution: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl), followed immediately by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate). Rochelle's salt acts as a powerful chelating agent for magnesium ions, breaking up the emulsion and allowing for a clean, biphasic extraction without exposing the product to dehydrating conditions[3].

Validated Experimental Protocol

This self-validating protocol incorporates the mechanistic solutions discussed above to ensure high yield and purity of 6-ethyl-3-methyloctane-1,6-diol.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and argon inlet.

• Substrate Loading: Dissolve 5-methyl-oxepan-2-one (1.0 eq, 10.0 mmol) in 40 mL of anhydrous THF/Et₂O (1:1 v/v).

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Grignard Addition: Load the dropping funnel with Ethylmagnesium bromide (3.0 M in Et₂O, 3.0 eq, 30.0 mmol). Add the Grignard reagent dropwise over 45 minutes. Self-Validation Check: The internal temperature must not exceed -70 °C during addition to prevent ROP.

• Maturation: Stir the mixture at -78 °C for 2 hours. Slowly remove the cooling bath and allow the reaction to warm to room temperature (20 °C) over 4 hours. This warming period is critical to overcome the steric hindrance of the second ethyl group addition.

• Chelation Quench: Cool the flask to 0 °C. Carefully add 20 mL of saturated aqueous NH₄Cl dropwise to quench excess Grignard reagent. Follow immediately with 30 mL of saturated aqueous Rochelle's salt (potassium sodium tartrate).

• Emulsion Resolution: Stir the biphasic mixture vigorously at room temperature for 1 to 2 hours until the two layers become completely distinct and the aqueous layer turns clear[3].

• Extraction & Purification: Separate the layers and extract the aqueous phase with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude oil via flash column chromatography (Hexanes/EtOAc) to yield the pure 1,6-diol.

References

• Total Synthesis of Penicyclone A Using a Double Grignard Reaction. ACS Publications. Available at:[Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Baseline Drift in 6-Ethyl-3-methyloctane-1,6-diol HPLC Analysis

Welcome to the Advanced Chromatography Support Center. Analyzing highly branched aliphatic diols like 6-Ethyl-3-methyloctane-1,6-diol presents unique chromatographic challenges. Because this molecule lacks a conjugated π -system or aromatic ring, it does not possess a strong UV chromophore. Consequently, analysts are forced to rely on low-wavelength UV detection (< 210 nm), Refractive Index Detection (RID), or universal aerosol-based detectors like Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD).

Each of these detection modalities interacts differently with mobile phase dynamics, making baseline drift a frequent and complex issue. This guide provides field-proven diagnostic workflows, mechanistic explanations, and self-validating protocols to stabilize your baseline.

Diagnostic Workflow

Diagnostic decision tree for isolating HPLC baseline drift causes based on the chosen detection method.

Section 1: Detector-Specific Troubleshooting FAQs

Q1: Why does my baseline drift severely upward during a gradient run when using low-wavelength UV (200 nm) to detect 6-Ethyl-3-methyloctane-1,6-diol? A1: At low wavelengths (< 210 nm), the inherent UV absorbance of mobile phase solvents (e.g., Water vs. Acetonitrile) differs significantly. As your gradient shifts from highly aqueous to highly organic, the optical density of the background changes, causing a sloping baseline[1]. Causality & Solution: To correct this, you must balance the absorbance of both mobile phases. If you are using an acidic modifier like Trifluoroacetic Acid (TFA), its UV spectrum behaves differently in water than it does in acetonitrile. Adding TFA to the acetonitrile phase at approximately 85% of the concentration used in the aqueous phase will equalize the baseline absorbance, effectively flattening the drift[1][2].

Q2: I switched to an ELSD to avoid UV gradient drift, but now I observe a wavy baseline and high peak-to-peak noise. What is the root cause? A2: ELSD operates via three stages: nebulization, mobile-phase evaporation, and light scattering detection[3]. A wavy baseline or high noise (>1 mV peak-to-peak) is usually caused by non-volatile impurities in the mobile phase, inadequate nebulizer gas pressure, or insufficient drift tube temperature[3][4]. Causality & Solution: If the drift tube temperature is too low, the mobile phase does not evaporate completely, causing residual solvent droplets to scatter light and create noise. Additionally, switching between incompatible buffers (e.g., ammonium acetate to TFA) leaves salt deposits in the drift tube[4]. The system must be flushed with HPLC-grade water at an elevated drift tube temperature (100 °C) to dissolve and vaporize these residual non-volatiles[5].

Q3: Can I use a Refractive Index Detector (RID) for this aliphatic diol, and why does the baseline wander continuously even after purging? A3: While RID is highly suitable for the isocratic analysis of aliphatic diols, it is fundamentally incompatible with gradient elution. If you are running an isocratic method and still experiencing drift, the root cause is thermal instability[6]. Causality & Solution: RID measures the refractive index difference between the sample cell and a reference cell. Because refractive index is extremely temperature-dependent, even a 0.1 °C fluctuation will cause baseline wandering. Ensure the detector temperature is aligned with (or slightly higher than) the column temperature, and protect the system from ambient HVAC drafts[6][7].

Section 2: System & Mobile Phase Optimization

Q4: How do I differentiate between column bleed and system contamination as the source of my baseline drift? A4: Remove the analytical column and replace it with a zero-dead-volume union[5]. Run your standard gradient or isocratic flow. If the baseline drift disappears, the issue is column bleed (stationary phase degradation, often caused by aggressive pH or highly aqueous conditions collapsing the C18 phase). If the drift persists, the issue lies upstream: system contamination, dirty check valves, or mobile phase impurities[6].

Section 3: Self-Validating Experimental Protocols

Protocol 1: ELSD Decontamination and Equilibration Workflow

Purpose: To remove non-volatile salt deposits from the ELSD drift tube and stabilize the baseline.

• Bypass the Column: Remove the analytical column and replace it with a zero-dead-volume union to prevent stripping contaminants onto the stationary phase[5].

• Thermal Parameter Setup: Set the ELSD drift tube temperature to 100 °C, the nebulizer heater level to 75%, and the nitrogen gas pressure to 50 psi[5].

• Aqueous Wash: Flush the system with HPLC-grade water for 60 minutes at a flow rate of 1.0 mL/min[5]. (Causality: High heat and water dissolve and vaporize trapped hydrophilic buffer salts).

• Organic Wash: Reduce the drift temperature to 50 °C and the nebulizer to 30%. Flush the system with Acetonitrile for 30 minutes, followed by Methanol for 30 minutes at 1.0 mL/min[5].

• Bakeout: Stop the solvent flow, but maintain the gas pressure and temperature settings for at least 2 hours to completely dry the drift tube[5].

• Self-Validation Check: Reconnect the column and initiate your method flow. Monitor the Light Scattering Units (LSU) or mV output. A successfully decontaminated system will stabilize near zero with a peak-to-peak noise of < 0.5 mV.

Protocol 2: Mobile Phase Absorbance Balancing for Low-UV Gradient Elution

Purpose: To eliminate upward or downward baseline drift during gradient elution at 200–210 nm.

• Prepare Mobile Phase A: Mix 0.10% TFA (v/v) in HPLC-grade Water.

• Prepare Mobile Phase B: Mix 0.085% TFA (v/v) in HPLC-grade Acetonitrile (applying the 85% rule to account for the differing UV spectrum of TFA in organic solvents)[1][2].

• Establish Baseline: Pump 100% Mobile Phase A through the flow cell at your method's flow rate and zero the detector at 200 nm.

• Self-Validation Check: Switch the pump to 100% Mobile Phase B. Allow 10 column volumes to pass. The absorbance should remain within ± 5 mAU of the zero point.

• Fine-Tuning: If the absorbance of B is higher than A, reduce the TFA concentration in B slightly (e.g., to 0.080%). If B is lower, increase the TFA in B (e.g., to 0.090%).

Section 4: Quantitative Data Tables

Table 1: Detector Comparison for 6-Ethyl-3-methyloctane-1,6-diol Analysis

Detector Type	Gradient Compatibility	Sensitivity to Temp	Primary Cause of Baseline Drift	Recommended Fix
Low-UV (<210 nm)	Yes (with balancing)	Low	Solvent absorbance mismatch	Balance modifier concentration (e.g., 85% TFA rule)
ELSD / CAD	Yes	Moderate	Non-volatile impurities / Gas flow	Bake out drift tube at 100°C; use high-purity solvents
RID	No (Isocratic only)	Extremely High	Thermal fluctuations	Isolate column/detector temp; avoid HVAC drafts

Table 2: ELSD Baseline Noise Troubleshooting Matrix

Symptom	Potential Root Cause	Corrective Action
Continuous upward drift	Accumulation of non-volatiles	Flush with water at 100°C drift tube temp
Wavy baseline (cyclic)	Pump pressure ripple / Check valves	Clean check valves; verify pump seals
Random noise spikes	Gas supply contamination	Install inline nitrogen filter; check gas purity

References

• "2424 ELSD high baseline noise - WKB9318 - Waters Knowledge Base", Waters Corporation.[Link]

• "Eliminating Baseline Problems", Agilent Technologies. [Link]

• "Baseline drift observed when running a gradient - WKB7200 - Waters Knowledge Base", Waters Corporation.[Link]

• "Success with Evaporative Light-Scattering Detection", LC Troubleshooting Bible.[Link]

• "Noisy Baseline ELSD - Chromatography Forum", Chromatography Forum. [Link]

• "Why Your HPLC Baseline Drifts—And How to Stop It", Separation Science.[Link]

Sources

• 1. support.waters.com [support.waters.com]
• 2. agilent.com [agilent.com]
• 3. lctsbible.com [lctsbible.com]
• 4. Noisy Baseline ELSD - Chromatography Forum [chromforum.org]
• 5. support.waters.com [support.waters.com]
• 6. sepscience.com [sepscience.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Catalyst Load for 6-Ethyl-3-methyloctane-1,6-diol Production

Welcome to the technical support center dedicated to the synthesis of 6-Ethyl-3-methyloctane-1,6-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our focus is on one of the most critical parameters in your process: the optimization of catalyst loading to achieve high yield, selectivity, and reproducibility.

The synthesis of complex molecules like 6-Ethyl-3-methyloctane-1,6-diol, a valuable intermediate[1], often relies on catalytic processes such as the reduction of a diester or diketone precursor. The amount of catalyst used is not a trivial parameter; it governs reaction kinetics, influences the product purity profile, and impacts overall process economics. This guide provides field-proven insights to help you navigate the challenges of catalyst optimization.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding catalyst loading and its impact on the synthesis of diols.

Q1: Why is optimizing the catalyst load so critical for my reaction?

A: Optimizing the catalyst load is a balancing act between reaction rate, selectivity, and cost.

• Insufficient Loading: Too little catalyst will result in slow or incomplete conversion of the starting material, leading to low yields.[2][3]

• Excessive Loading: Overloading the reaction with catalyst can be detrimental. It can lead to an increase in unwanted side reactions, such as over-reduction or isomerization, due to an overabundance of active sites.[2][3] This not only reduces selectivity and yield of the desired diol but also complicates downstream purification and increases costs.

Q2: I am starting a new synthesis. How do I select an appropriate catalyst and a starting catalyst load?

A: For the synthesis of a diol like 6-Ethyl-3-methyloctane-1,6-diol, a common route is the hydrogenation of a corresponding diketone or unsaturated ester.

• Catalyst Selection: Supported noble metal catalysts are a common choice. Palladium on carbon (Pd/C) or platinum-based catalysts are effective for hydrogenation.[4][5] The choice of support material (e.g., alumina, silica, carbon) is also crucial as it affects catalyst stability and dispersion of the active metal.[3]

• Initial Loading: A good starting point for screening is often between 1-5% catalyst loading by weight (dry weight of catalyst relative to the limiting reagent).[5] Literature precedents for similar transformations are invaluable for selecting a narrower starting range. It is often beneficial to start with a lower loading (e.g., 1-2%) and increase it if the reaction rate is unacceptably slow.[5]

Q3: What are the typical signs that my catalyst load is not optimized?

A: Several experimental observations can indicate a suboptimal catalyst load:

• Slow Reaction Rate: If the reaction takes significantly longer than expected, your catalyst loading may be too low.[5]

• Stalled Reaction: The reaction starts but fails to reach completion, suggesting potential catalyst deactivation or an insufficient amount of active sites for the given substrate amount.

• Formation of Multiple Byproducts: If you observe significant amounts of impurities, especially those resulting from over-reduction or isomerization, your catalyst loading might be too high.[2][3]

• Poor Reproducibility: Inconsistent yields or reaction times between batches can sometimes be traced back to inaccuracies in measuring and dispensing the catalyst, especially at very low loadings.

Q4: How can I monitor the reaction to get real-time insights into catalyst performance?

A: Real-time monitoring is highly effective for optimizing catalytic reactions. Techniques like in-situ Mid-IR spectroscopy, heat flow calorimetry, and gas uptake measurements (for hydrogenations) can provide immediate feedback on reaction kinetics and the formation of intermediates or byproducts.[5] This data allows for rapid adjustments and a more profound understanding of how catalyst loading affects the reaction profile.

Troubleshooting Guide: Common Issues and Solutions

This guide provides a systematic approach to diagnosing and resolving common problems encountered during the synthesis of 6-Ethyl-3-methyloctane-1,6-diol.

Issue 1: Low or No Conversion of Starting Material

• Symptoms: Analysis (TLC, GC, LC-MS) shows a large amount of unreacted starting material after the expected reaction time.

• Possible Causes & Recommended Actions:

  • Insufficient Catalyst Loading: The number of active sites is too low for the amount of substrate.

    • Action: Incrementally increase the catalyst loading (e.g., from 1% to 2.5%, then to 5%). Monitor the reaction progress at each loading to find the point of diminishing returns.

  • Inactive Catalyst: The catalyst may have been improperly stored, handled, or prepared. Some catalysts are air-sensitive.

    • Action: Use a fresh batch of catalyst. If the catalyst is pyrophoric (like Raney Nickel) or air-sensitive, ensure it is handled under an inert atmosphere.[6]

  • Catalyst Poisoning: Impurities in the starting materials, solvent, or reaction atmosphere (e.g., sulfur, chlorides) can irreversibly bind to the catalyst's active sites.

    • Action: Purify all reagents and solvents. Ensure the reaction vessel is clean and the inert gas (if used) is of high purity.

Issue 2: Poor Selectivity - High Levels of Byproducts

• Symptoms: The desired diol is formed, but significant quantities of other compounds are also present. This may include over-reduced products, isomers, or products from cleavage of the carbon chain.

• Possible Causes & Recommended Actions:

  • Excessive Catalyst Loading: Too many active sites can promote non-selective reactions.[2][3]

    • Action: Systematically decrease the catalyst loading. This reduces the density of active sites, which can favor the desired reaction pathway over secondary reactions.

  • Inappropriate Reaction Conditions: High temperature or pressure can often lead to a loss of selectivity.

    • Action: Optimize other reaction parameters. Lowering the temperature can significantly improve selectivity, although it may require a longer reaction time or a slight increase in catalyst load to maintain a reasonable rate.[7]

  • Incorrect Catalyst Choice: The chosen catalyst may not be selective enough for the specific transformation.

    • Action: Screen different catalysts. For instance, if Pd/C is causing over-reduction, a less active catalyst or one with specific promoters might offer better selectivity.

Issue 3: Catalyst Deactivation During the Reaction

• Symptoms: The reaction starts at a reasonable rate but then slows down and stops before completion.

• Possible Causes & Recommended Actions:

  • Thermal Sintering: At high temperatures, the small metal particles of the catalyst can agglomerate, reducing the active surface area.[8]

    • Action: Operate at the lowest effective temperature. If high temperatures are necessary, choose a catalyst with a more thermally stable support.

  • Fouling: The catalyst surface becomes coated with byproducts, polymers, or other insoluble materials from the reaction mixture.[8]

    • Action: Improve the purity of your starting materials. If a specific byproduct is causing fouling, adjusting reaction conditions to minimize its formation is key.

  • Leaching: The active metal dissolves from the support into the reaction medium, leading to a loss of catalytic activity.

    • Action: Ensure the solvent and pH conditions are compatible with the catalyst. A different support material may be required to better anchor the active metal.

Visualizing the Troubleshooting Workflow

A structured approach is crucial for efficient troubleshooting. The following diagram outlines a logical workflow for diagnosing and resolving issues related to catalyst optimization.

Caption: A workflow for troubleshooting common catalytic reaction issues.

Experimental Protocol: Catalyst Load Screening

This protocol outlines a parallel experiment to efficiently screen for the optimal catalyst load for the synthesis of 6-Ethyl-3-methyloctane-1,6-diol from a suitable precursor (e.g., 6-ethyl-3-methyloctane-1,6-dione).

Objective: To determine the catalyst loading that provides the highest yield and selectivity in a fixed amount of time.

Materials:

• 6-ethyl-3-methyloctane-1,6-dione (Substrate)

• 5% Pd/C catalyst (or other selected catalyst)

• Anhydrous Ethanol (Solvent)

• High-pressure reactor block with multiple reaction vessels

• Hydrogen source

• Analytical equipment (GC-MS or LC-MS)

Procedure:

• Reactor Setup: Place a stir bar in each of the parallel reactor vessels.

• Reagent Preparation: Prepare a stock solution of the substrate in ethanol (e.g., 0.5 M).

• Catalyst Dispensing: Carefully weigh the catalyst and add it to each reactor vessel. For a 5 mL reaction volume with the 0.5 M stock solution, the substrate amount is 2.5 mmol. The catalyst amounts would be:

  • Vessel 1 (0.5% load): 2.1 mg of catalyst

  • Vessel 2 (1.0% load): 4.2 mg of catalyst

  • Vessel 3 (2.5% load): 10.5 mg of catalyst

  • Vessel 4 (5.0% load): 21.0 mg of catalyst (Note: Calculations are based on the molecular weight of the precursor and assume a 1:1 molar conversion to the product, 6-Ethyl-3-methyloctane-1,6-diol, with a molecular weight of 188.31 g/mol [9])

• Reaction Initiation: Add 5 mL of the substrate stock solution to each vessel.

• Hydrogenation: Seal the reactor block, purge with an inert gas, and then pressurize with hydrogen to the desired pressure (e.g., 5 bar).

• Reaction Execution: Stir the reactions at a constant temperature (e.g., 40 °C) for a set time (e.g., 6 hours).

• Work-up: After the reaction time, cool the reactor, vent the hydrogen, and purge with inert gas. Filter the contents of each vessel to remove the catalyst.

• Analysis: Analyze a sample from each filtrate by GC-MS or LC-MS to determine the conversion of the starting material and the relative amounts of the desired diol and any byproducts.

Data Presentation: Interpreting the Results

The results from the screening experiment can be summarized in a table to facilitate decision-making.

Reactor	Catalyst Load (w/w %)	Substrate Conversion (%)	Diol Selectivity (%)	Diol Yield (%)
1	0.5	65	98	63.7
2	1.0	95	97	92.2
3	2.5	>99	94	93.1
4	5.0	>99	88	87.1

Table 1: Example data from a catalyst load screening experiment. Yield is calculated as (Conversion % * Selectivity %).

From this hypothetical data, a catalyst load of around 1.0-2.5% appears optimal. While 2.5% and 5.0% loading give complete conversion, selectivity begins to drop at higher loadings, negatively impacting the overall yield and purity.

Conceptual Relationship: Catalyst Load vs. Performance

The interplay between catalyst loading and key reaction outcomes can be visualized as follows.

Caption: The relationship between catalyst load and reaction performance metrics.

References

• International Research Journal. (n.d.). Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions. Retrieved from [Link]

• Sabo Industrial. (2024, March 19). How to Optimize Performance in Alkene Hydrogenation Catalysts. Retrieved from [Link]

• Lee, Y., & Toste, F. D. (2011). Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Metathesis. PMC. Retrieved from [Link]

• Singh, R. (2023, June 30). Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions. International Research Journal of Engineering Science, Technology and Innovation. Retrieved from [Link]

• Wikipedia. (n.d.). Dihydroxylation. Retrieved from [Link]

• Slideshare. (n.d.). Troubleshooting of Catalytic Reactors. Retrieved from [Link]

• Royal Society of Chemistry. (2025, May 23). Recent progress in selective functionalization of diols via organocatalysis. RSC Publishing. Retrieved from [Link]

• H.E.L Group. (2024, July 12). Investigating Hydrogenations at Different Catalyst Loadings using the ChemSCAN. Retrieved from [Link]

• P. J. Dunn, et al. (2010, October 4). Optimization of a Hydrogenation Process using Real-Time Mid-IR, Heat Flow and Gas Uptake Measurements. ACS Publications. Retrieved from [Link]

• Little Garage. (2025, March 13). Troubleshooting Guide: How to Diagnose a Bad Catalytic Converter. Retrieved from [Link]

• OSTI.GOV. (1985, March 1). Troubleshooting catalytic reforming units. Retrieved from [Link]

• Simon's Auto Repair. (n.d.). Catalytic Converter Issues? Signs Taunton Drivers Shouldn't Ignore. Retrieved from [Link]

• Chemistry Steps. (2022, November 24). Diols: Nomenclature, Preparation, and Reactions. Retrieved from [Link]

• Liu, Y., Wang, W., & Zeng, A.-P. (2022). Biosynthesizing structurally diverse diols via a general route combining oxidative and reductive formations of OH-groups. Nature Communications. Retrieved from [Link]

• PubChem. (n.d.). 6-Ethyl-3-methyloctane-1,6-diol. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Google Patents. (n.d.). EP1029841B1 - 6-Substituted 3-methyloct-6-enols.

Sources

• 1. EP1029841B1 - 6-Substituted 3-methyloct-6-enols - Google Patents [patents.google.com]
• 2. interesjournals.org [interesjournals.org]
• 3. interesjournals.org [interesjournals.org]
• 4. helgroup.com [helgroup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. How to Optimize Performance in Alkene Hydrogenation Catalysts [catalysts.com]
• 8. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 9. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing oxidation and degradation of 6-Ethyl-3-methyloctane-1,6-diol during storage

Welcome to the dedicated technical support and troubleshooting center for 6-Ethyl-3-methyloctane-1,6-diol (CAS 26330-63-2)[1]. This bifunctional aliphatic diol presents unique handling and storage challenges due to its structural asymmetry. It contains a primary alcohol at the C1 position and a highly substituted tertiary alcohol at the C6 position. Understanding the distinct chemical vulnerabilities of these two functional groups is critical for preventing degradation, maintaining batch purity, and ensuring reproducibility in drug development workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: We are observing a gradual drop in the pH of our formulated diol over time, accompanied by an increase in UV absorbance. What is happening? The Causality: The primary alcohol at the C1 position is highly susceptible to atmospheric oxidation[2]. When exposed to oxygen and ambient light, the C1 hydroxyl group undergoes radical abstraction, oxidizing first into an aldehyde (which causes the spike in UV absorbance at ~270 nm) and subsequently into a carboxylic acid. The accumulation of this carboxylic acid degradant is responsible for the drop in pH. The Solution: Implement strict inert gas blanketing (Argon preferred) and store the compound in amber, light-blocking containers.

Q2: Gas Chromatography (GC) analysis of our older batches shows the formation of an alkene impurity. How is an alkene forming during cold storage? The Causality: While the primary alcohol oxidizes, the tertiary alcohol at the C6 position is sterically hindered and lacks alpha-hydrogens, making it resistant to oxidation. However, tertiary alcohols are highly prone to acid-catalyzed dehydration via an E1 elimination mechanism[3]. Crucial Insight: This creates a self-catalyzing degradation loop . The oxidation of the C1 position generates a carboxylic acid, which lowers the pH. This newly acidic environment protonates the C6 tertiary hydroxyl group, turning it into an excellent leaving group (an alkyloxonium ion). The subsequent loss of water generates a stable tertiary carbocation, which rapidly loses an adjacent proton to form an alkene[3]. The Solution: You must break the loop by preventing the initial C1 oxidation. If trace acids are already present, storing the diol over mild, insoluble acid scavengers (like anhydrous potassium carbonate) can prevent the E1 dehydration pathway.

Q3: How does ambient humidity impact the degradation rate? The Causality: Like most diols, 6-Ethyl-3-methyloctane-1,6-diol is highly hygroscopic due to its extensive hydrogen-bonding network. While water itself does not chemically react with the diol, absorbed moisture acts as a solvent phase that increases the mobility of dissolved oxygen and trace acidic impurities, drastically accelerating both the oxidation and dehydration rates.

Part 2: Mechanistic Pathway Visualization

The following diagram illustrates the divergent degradation pathways of the molecule based on its functional groups.

Degradation pathways of 6-Ethyl-3-methyloctane-1,6-diol via oxidation and dehydration.

Part 3: Standard Operating Procedure (SOP) for Storage

To ensure the long-term stability of 6-Ethyl-3-methyloctane-1,6-diol, follow this self-validating storage methodology.

Step 1: Container Selection and Preparation

• Action: Utilize amber borosilicate glass bottles. Wash with a non-acidic, phosphate-free detergent, rinse thoroughly with HPLC-grade water, and bake at 120°C for 2 hours.

• Causality: Amber glass blocks UV light, preventing photo-initiated radical oxidation. Baking eliminates surface moisture that could act as a solvent for trace impurities.

Step 2: Antioxidant Doping (For Long-Term Storage > 6 Months)

• Action: Dope the bulk diol with 50 ppm of Butylated hydroxytoluene (BHT).

• Causality: BHT acts as a sacrificial radical scavenger, intercepting peroxy radicals before they can attack the C1 primary alcohol.

Step 3: Inert Gas Blanketing (Argon Displacement)

• Action: Connect a high-purity Argon gas line equipped with a sterile 0.22 µm inline filter. Purge the headspace of the storage container for 60 to 90 seconds at a gentle flow rate (approx. 2 psi) immediately before sealing.

• Causality: Argon is significantly heavier than Nitrogen and effectively displaces oxygen from the liquid surface, halting the primary oxidation pathway.

• Self-Validating Protocol: Place a small, uncapped control vial containing a 10 ppm aqueous solution of resazurin (an oxidation-reduction indicator) inside the secondary containment chamber. If the dye transitions from colorless/pink to blue, your inert gas seal has failed, alerting you to oxygen ingress before the diol degrades.

Step 4: Sealing and Environmental Control

• Action: Seal the container with a PTFE-lined cap and store in a monitored cold room at 2°C to 8°C. Do not freeze, as phase separation of impurities can cause localized degradation spikes.

Part 4: Quantitative Stability Parameters

Routine monitoring is essential to predict shelf-life and trigger early interventions. Accelerated oxidation tests and standard stability parameters should be tracked using the thresholds below[4].

Parameter	Analytical Method	Acceptable Limit	Actionable Threshold	Corrective Action
Peroxide Value (PV)	Titration / Colorimetry	< 2.0 mEq/kg	> 5.0 mEq/kg	Re-purify via fractional distillation; audit Argon purge system.
pH (10% aq. solution)	Potentiometry	6.5 - 7.5	< 6.0	Neutralize trace acids; investigate for C1 oxidation to carboxylic acid.
Moisture Content	Karl Fischer Titration	< 0.5% w/w	> 1.0% w/w	Replace desiccants; verify PTFE cap seal integrity.
Alkene Impurity	GC-FID / GC-MS	< 0.1% area	> 0.5% area	Lower storage temperature; ensure all glassware is strictly acid-free.

References

• PubChem. "6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266". National Center for Biotechnology Information.
• The Journal of Organic Chemistry. "Oxidation of Primary Alcohols and Aldehydes to Carboxylic Acids with 1-Hydroxycyclohexyl Phenyl Ketone". ACS Publications.
• Chemistry LibreTexts. "14.4: Dehydration Reactions of Alcohols".
• Food Control / PMC. "Vegetable oil oxidation: Mechanisms, impacts on quality, and approaches to enhance shelf life". National Institutes of Health.

Sources

• 1. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Vegetable oil oxidation: Mechanisms, impacts on quality, and approaches to enhance shelf life - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions during 6-Ethyl-3-methyloctane-1,6-diol esterification

Welcome to the Technical Support and Troubleshooting Guide for the esterification of 6-Ethyl-3-methyloctane-1,6-diol . Designed for researchers and drug development professionals, this guide addresses the unique chemoselective challenges of working with this specific aliphatic diol.

Part 1: Structural Analysis & The Root Cause of Side Reactions

To successfully esterify 6-Ethyl-3-methyloctane-1,6-diol, we must first analyze its structural causality[1]. The molecule possesses two distinct hydroxyl groups with vastly different electronic and steric environments:

• C1 Hydroxyl (Primary Alcohol): Highly nucleophilic, unhindered, and ideal for rapid esterification.

• C6 Hydroxyl (Tertiary Alcohol): Sterically hindered by the ethyl, methyl, and octane chain continuations. More critically, tertiary alcohols are highly susceptible to E1 dehydration under acidic conditions, rapidly forming an alkene side product[2].

The primary goal of this guide is to achieve regioselective monoesterification at the C1 position while completely suppressing the dehydration of the C6 tertiary alcohol. Traditional methods like Fischer Esterification (using strong acids like H2​SO4​ ) will invariably lead to the degradation of the starting material via carbocation formation[3]. Therefore, mild, base-catalyzed acyl transfer methodologies must be employed.

Chemoselectivity and side-reaction pathways for 1,6-diol esterification.

Part 2: Troubleshooting FAQs

Q1: My NMR shows the disappearance of the C6 hydroxyl and the appearance of vinylic protons. Why is my starting material degrading? A: You are observing the dehydration of the tertiary alcohol at C6. This occurs when the reaction environment is too acidic or when the reaction temperature exceeds 30°C in the presence of strong electrophiles. Tertiary alcohols readily form stable carbocations, which then undergo E1 elimination to form alkenes[2]. Solution: Switch to a strictly neutral or mildly basic esterification protocol, such as the Steglich or Yamaguchi esterification, and maintain the reaction temperature at or below room temperature.

Q2: I am using the Steglich Esterification (DCC/DMAP), but my yield is low and I am isolating a significant amount of an N-acylurea byproduct. How do I fix this? A: In the Steglich esterification, the carboxylic acid and DCC form an O-acylisourea intermediate. If the nucleophilic attack by the alcohol is too slow (often the case with bulky substrates), this intermediate undergoes a 1,3-rearrangement to form an inactive N-acylurea[2][4]. Solution: The causality here is a lack of sufficient acyl transfer kinetics. Ensure you are using at least 5-10 mol% of 4-Dimethylaminopyridine (DMAP). DMAP is a stronger nucleophile than the diol; it rapidly attacks the O-acylisourea to form a highly reactive acylpyridinium intermediate, preventing the rearrangement and driving the esterification forward[5].

Q3: How can I guarantee 100% regioselectivity for the C1 primary alcohol over the C6 tertiary alcohol? A: While the primary alcohol is inherently more reactive due to lower steric hindrance, forcing conditions can lead to unwanted diesterification. To maximize regioselectivity, utilize the Yamaguchi Esterification [6]. By forming a mixed anhydride with 2,4,6-trichlorobenzoyl chloride (TCBC), the steric bulk of the trichlorobenzene ring practically eliminates the possibility of the C6 tertiary alcohol attacking the activated complex, yielding exclusively the C1 monoester[7][8].

Part 3: Quantitative Method Comparison

To aid in protocol selection, the following table summarizes the expected outcomes of various esterification methods when applied to 6-Ethyl-3-methyloctane-1,6-diol.

Esterification Method	Reagents / Catalyst	Expected C1 Yield	C6 Dehydration Risk	Regioselectivity (C1 vs C6)
Fischer [3]	H2​SO4​ , Reflux	< 10%	Critical (> 80%)	Poor (Degradation)
Steglich [2]	DCC, DMAP, DCM	75 - 85%	Low	Good
Yamaguchi [6]	TCBC, Et 3​ N, DMAP	> 90%	None	Excellent
Acid Chloride	R-COCl, Pyridine	60 - 70%	Moderate	Moderate

Part 4: Recommended Experimental Workflows

Every protocol below is designed as a self-validating system . By observing specific physical changes during the reaction, you can confirm mechanistic progression before committing to workup.

Protocol A: Mild Steglich Esterification (Optimized for C1 Selectivity)

Use this method for standard carboxylic acids where reagent availability is a priority.

• Preparation: Dissolve 1.0 eq of the carboxylic acid and 1.0 eq of 6-Ethyl-3-methyloctane-1,6-diol in anhydrous Dichloromethane (DCM) (0.2 M) under a nitrogen atmosphere.

• Catalyst Addition: Add 0.1 eq of DMAP. Causality: DMAP must be present before the coupling agent to immediately intercept the O-acylisourea and prevent N-acylurea formation[2][5].

• Activation: Cool the mixture to 0°C. Slowly add 1.1 eq of Dicyclohexylcarbodiimide (DCC) dissolved in a minimal amount of DCM.

• Self-Validation Check: Within 15-30 minutes, a white precipitate should form. Validation: This is Dicyclohexylurea (DCU). Its formation physically confirms that the carboxylic acid has been activated and water has been formally abstracted[4].

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor by TLC.

• Workup: Filter the DCU precipitate through a Celite pad. Wash the organic filtrate with 0.5 M HCl (to remove DMAP), saturated NaHCO 3​ , and brine. Dry over MgSO 4​ and concentrate.

Protocol B: Yamaguchi Esterification (Zero Dehydration Guarantee)

Use this method for highly valuable substrates or when absolute regioselectivity is required.

• Mixed Anhydride Formation: Dissolve 1.0 eq of the carboxylic acid and 1.2 eq of Triethylamine (Et 3​ N) in anhydrous Toluene or THF. Slowly add 1.0 eq of 2,4,6-Trichlorobenzoyl chloride (TCBC) at room temperature[6][9].

• Self-Validation Check: A white precipitate of Et 3​ N•HCl will form immediately. Validation: This confirms the successful formation of the Yamaguchi mixed anhydride.

• Filtration (Crucial Step): Filter off the Et 3​ N•HCl salt. Causality: Removing the hydrochloride salt prevents any localized acidic environments that could trigger the dehydration of the C6 tertiary alcohol during the acyl transfer step.

• Acyl Transfer: To the filtered mixed anhydride solution, add 1.0 eq of 6-Ethyl-3-methyloctane-1,6-diol and 1.5 eq of DMAP. Stir at room temperature for 2-4 hours[7].

• Workup: Quench with water. Extract with Ethyl Acetate. Wash with saturated NH 4​ Cl, followed by brine. Purify via flash chromatography.

Self-validating Yamaguchi esterification workflow for primary alcohol selectivity.

Part 5: References

• National Center for Biotechnology Information (PubChem). 6-Ethyl-3-methyloctane-1,6-diol Compound Summary. Retrieved from:

• Organic Chemistry Portal. Steglich Esterification. Retrieved from:

• Wikipedia. Steglich esterification. Retrieved from:

• Common Organic Chemistry. Acid to Ester - Common Conditions. Retrieved from:

• Alfa Chemistry. Yamaguchi Esterification. Retrieved from:

• Organic Chemistry Portal. Yamaguchi Esterification. Retrieved from:

• Wikipedia. Yamaguchi esterification. Retrieved from:

• National Institutes of Health (PMC). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Retrieved from:

• National Institutes of Health (PMC). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Retrieved from:

Sources

• 1. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. Steglich esterification - Wikipedia [en.wikipedia.org]
• 5. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Yamaguchi Esterification [organic-chemistry.org]
• 8. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 9. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crosslinking Reactions with 6-Ethyl-3-methyloctane-1,6-diol

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of 6-Ethyl-3-methyloctane-1,6-diol in crosslinking reactions. The unique structural properties of this diol present specific challenges, primarily due to steric hindrance. This document is designed to help you navigate these challenges and achieve successful experimental outcomes.

Understanding the Challenge: A Tale of Two Alcohols

6-Ethyl-3-methyloctane-1,6-diol possesses two hydroxyl groups with vastly different chemical environments.[1][2][3] The hydroxyl group at the C1 position is a primary alcohol, making it relatively unhindered and accessible for reactions. In contrast, the hydroxyl group at the C6 position is a tertiary alcohol, crowded by an ethyl group and the main carbon chain. This steric bulk significantly obstructs the approach of reagents, making reactions at this site difficult.[4][5]

Caption: Structure of 6-Ethyl-3-methyloctane-1,6-diol.

The fundamental challenge lies in this reactivity difference. Standard crosslinking conditions that readily engage the primary alcohol may fail entirely at the tertiary center.

Feature	Primary Alcohol (at C1)	Tertiary Alcohol (at C6)
Steric Hindrance	Low	High
Reactivity in S(_N)2 Reactions	High (Fastest)[5]	Very Low (Slowest/No Reaction)[4][5]
Reactivity in S(_N)1 Reactions	Low (unstable carbocation)	High (stable carbocation)[5][6]
Competing Reactions	Minimal	Elimination (E1) is highly favored[7]
Oxidation	Readily oxidized to an aldehyde[5]	Resistant to oxidation[5][6]

Frequently Asked Questions (FAQs)

Q1: Why are my crosslinking reactions with 6-Ethyl-3-methyloctane-1,6-diol resulting in low yields or mono-linked products?

A1: This is the most common issue and stems directly from the steric hindrance around the tertiary alcohol at the C6 position.[8] While the primary alcohol at C1 reacts readily under many conditions, the bulky groups surrounding the C6 alcohol physically block the approach of your crosslinking agent.[4] This leads to incomplete reactions where only the C1 position is modified, resulting in mono-linked species instead of a fully crosslinked network. For a successful dual-linking reaction, a strategy that specifically addresses the low reactivity of the tertiary alcohol is required.

Q2: What are the most effective strategies for activating the sterically hindered tertiary alcohol at C6?

A2: Overcoming the steric barrier at C6 requires moving beyond standard protocols. Three primary strategies have proven effective for forming bonds with hindered alcohols:

• Strategy A: Carbodiimide Coupling (e.g., Steglich Esterification): This method is used to form ester linkages. By using a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP), you can activate a carboxylic acid crosslinker. DMAP is a highly effective acylation catalyst that can facilitate the esterification of even tertiary alcohols.[9]

• Strategy B: The Mitsunobu Reaction: This powerful reaction allows for the conversion of an alcohol into various functional groups, including esters, with an inversion of stereochemistry.[10][11] It is particularly useful for sterically hindered alcohols that fail in other reactions.[12][13] The reaction uses a phosphine (like triphenylphosphine, PPh₃) and an azodicarboxylate (like diethyl azodicarboxylate, DEAD) to activate the hydroxyl group.[10]

• Strategy C: Acid-Catalyzed Etherification: To form ether linkages, acid catalysis can be employed. This method works by protonating the tertiary alcohol, which then leaves as a water molecule to form a stable tertiary carbocation.[14][15] This carbocation is then trapped by another alcohol molecule (from your crosslinker or another diol molecule) to form the ether bond.[14] This approach avoids the sterically demanding S(_N)2 pathway.[16]

Caption: Decision workflow for selecting a crosslinking strategy.

Q3: My reaction is producing significant amounts of an alkene byproduct. How can I prevent this?

A3: This indicates that an elimination reaction (E1 or E2) is outcompeting your desired substitution (crosslinking) reaction. This is a classic problem with tertiary alcohols, which readily form stable carbocations that can then lose a proton to form an alkene.[7]

To minimize elimination:

• Lower the Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running your reaction at a lower temperature can favor the substitution pathway.[8]

• Choose a Non-Acidic Route: Acid-catalyzed reactions (like etherification) explicitly proceed through a carbocation intermediate, making elimination highly likely.[17] The Mitsunobu reaction or carbodiimide couplings, which do not generate a free carbocation, are often better choices to avoid this side product.[16]

• Use a Bulky, Non-Nucleophilic Base: If a base is required, use a sterically hindered, non-nucleophilic base like 2,6-lutidine or a proton sponge. These can facilitate deprotonation where needed without acting as a nucleophile themselves.[18]

Troubleshooting Guides

Troubleshooting Carbodiimide (DCC/EDC) Coupling

Problem	Probable Cause(s)	Recommended Solution(s)
Low or no conversion of the tertiary alcohol	1. Insufficient activation of the carboxylic acid. 2. DMAP catalyst is inactive or used in insufficient quantity.	1. Increase the equivalents of DCC/EDC and DMAP (up to 1.5-2.0 eq. of each). 2. Ensure DMAP is fresh and anhydrous. 3. Increase reaction time and/or gently heat the reaction (monitor for side products).[18]
Formation of N-acylurea byproduct	The O-acylisourea intermediate is rearranging faster than it is reacting with the alcohol.	1. Add the alcohol as early as possible. 2. Run the reaction at a lower temperature (0 °C to RT) to slow the rearrangement.
Difficult purification	The dicyclohexylurea (DCU) byproduct from DCC is often difficult to remove.	1. Use EDC, as its urea byproduct is water-soluble and can be removed with an aqueous wash. 2. If using DCC, filter the crude reaction mixture through Celite to remove the precipitated DCU.

Troubleshooting the Mitsunobu Reaction

Problem	Probable Cause(s)	Recommended Solution(s)
Recovery of starting alcohol	1. The reaction is notoriously slow for very hindered alcohols.[13] 2. The pKa of the acidic nucleophile is too high.	1. Increase reaction time significantly (24-72 hours).[12] 2. Use a more acidic nucleophile (e.g., 4-nitrobenzoic acid instead of benzoic acid) to facilitate proton transfer steps.[10][12] 3. Increase the reaction concentration and consider sonication to accelerate the reaction.[13]
Formation of elimination products	The betaine intermediate is unstable, leading to elimination.	1. Run the reaction at lower temperatures (start at 0 °C or even -20 °C) during the addition of DEAD/DIAD.[12]
Complex purification	Triphenylphosphine oxide (TPPO) and the reduced hydrazodicarboxylate are major byproducts.	1. TPPO can sometimes be crystallized out from nonpolar solvents (e.g., ether/hexane mixture). 2. Utilize column chromatography, often with a gradient elution, to carefully separate the product from byproducts.

Detailed Experimental Protocols

Protocol 1: Crosslinking via Carbodiimide Activation (Steglich Esterification)

This protocol describes the esterification of the diol with a dicarboxylic acid crosslinker.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve 6-Ethyl-3-methyloctane-1,6-diol (1.0 eq.) and the dicarboxylic acid crosslinker (0.5 eq.) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.2 eq. per hydroxyl group, so 0.4 eq. total).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Carbodiimide Addition: Dissolve N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq. per carboxyl group, so 2.2 eq. total) in a minimal amount of anhydrous DCM/THF and add it dropwise to the reaction mixture over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 24-48 hours. The formation of a white precipitate (dicyclohexylurea, DCU) is expected.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, filter the reaction mixture to remove the DCU precipitate. Wash the filter cake with a small amount of DCM.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Crosslinking the Hindered Alcohol using the Mitsunobu Reaction

This protocol is for coupling the diol with a dicarboxylic acid when other methods fail.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 6-Ethyl-3-methyloctane-1,6-diol (1.0 eq.), the dicarboxylic acid (0.5 eq.), and triphenylphosphine (PPh₃) (2.2 eq.) in anhydrous THF.[16]

• Cooling: Cool the solution to 0 °C in an ice bath.[16]

• Azodicarboxylate Addition: Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (2.2 eq.) in anhydrous THF dropwise to the cooled solution.[16] Caution: Azodicarboxylates are hazardous; handle with care. A slight exothermic reaction may occur.[12]

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 24-72 hours. The reaction mixture will typically turn yellow-orange.[12]

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture in vacuo.

• Purification: The crude residue will contain the product, triphenylphosphine oxide (TPPO), and the di-ethyl hydrazodicarboxylate. Purification is typically achieved via column chromatography.

References

• Dodge, J. A., Nissen, J. S., & Presnell, M. (1996). A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols. Organic Syntheses, 73, 110. Available at: [Link]

• Pelletier, J. C., & Kincaid, S. (2003). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. The Journal of Organic Chemistry, 68(19), 7497–7500. Available at: [Link]

• NextSDS. (n.d.). 6-ethyl-3-methyloctane-1,6-diol — Chemical Substance Information. Retrieved from: [Link]

• Saleem, M., et al. (2020). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Mini-Reviews in Organic Chemistry, 17(1). Available at: [Link]

• Fiveable. (2025). Steric Hindrance: Intro to Chemistry Study Guide. Retrieved from: [Link]

• The Organic Chemistry Tutor. (2019). Ether synthesis through acid-catalysis. YouTube. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 6-Ethyl-3-methyloctane-1,6-diol. PubChem Compound Database. Retrieved from: [Link]

• Butcher, S. (2024). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. eScholarship.org. Available at: [Link]

• Various Authors. (2015). Are tertiary alcohols more stable or more reactive than primary alcohols? Quora. Retrieved from: [Link]

• Rawal, V. H., & Iwasa, S. (2010). Temporary Restraints to Overcome Steric Obstacles—Efficient Strategy for the Synthesis of Mycalamide B. PMC. Available at: [Link]

• Vedejs, E., & Diver, S. T. (1993). Dual Activation in the Esterification of Hindered Alcohols with Anhydrides Using MgBr2 and a Tertiary Amine. The Journal of Organic Chemistry, 58(25), 7355–7357. Available at: [Link]

• Coman, S. M., et al. (2022). Solid–Catalyzed Esterification Reaction of Long–Chain Acids and Alcohols in Fixed–Bed Reactors at Pilot Plant. MDPI. Available at: [Link]

• Various Authors. (2025). Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis via intramolecularl. RSC Publishing. Retrieved from: [Link]

• Chemistry Steps. (2025). Mitsunobu Reaction. Retrieved from: [Link]

• Various Authors. (2022). Copper-Catalyzed Addition of Alcohols to Carbodiimides: Oxygen as an Accelerant. Organic Process Research & Development, 26(6), 1735–1742. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from: [Link]

• Various Authors. (2017). Catalytic Addition of Alcohols into Carbodiimides Promoted by Organoactinide Complexes. Inorganic Chemistry, 56(6), 3375–3385. Available at: [Link]

• Stack Exchange. (2013). How does the inductive effect, explain the reactivity of tertiary alcohols with halogen acids? Chemistry Stack Exchange. Available at: [Link]

• Ashenhurst, J. (2011). Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. Retrieved from: [Link]

• ResearchGate. (n.d.). Scheme 7 Mechanism of carbodiimide/DMAP-mediated ester coupling. Retrieved from: [Link]

• JoVE. (2025). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview. Retrieved from: [Link]

• Ashenhurst, J. (2014). Alcohols To Ethers via Acid Catalysis. Master Organic Chemistry. Retrieved from: [Link]

• LibreTexts Chemistry. (2024). 3.7: Reactions of Alcohols. Retrieved from: [Link]

• Jack Westin. (n.d.). Alcohols Important Reactions. MCAT Content. Retrieved from: [Link]

• LibreTexts Chemistry. (2024). 17.7: Dehydration Reactions of Alcohols. LibreTexts. Retrieved from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Polymer Flexibility: 6-Ethyl-3-methyloctane-1,6-diol vs. 1,6-hexanediol

For researchers, scientists, and professionals in drug development and material science, the selection of monomeric building blocks is a critical decision that dictates the final properties of a polymer. The structure of these monomers, particularly diols in the context of polyesters and polyurethanes, has a profound impact on the flexibility, thermal characteristics, and overall performance of the resulting material. This guide provides an in-depth comparison of two diols: the well-characterized 1,6-hexanediol and the novel, branched 6-Ethyl-3-methyloctane-1,6-diol, in the context of their influence on polymer flexibility.

While extensive experimental data exists for 1,6-hexanediol, a common linear diol, there is a notable absence of published research on the use of 6-Ethyl-3-methyloctane-1,6-diol in polymer synthesis. Therefore, this guide will provide a predictive comparison based on established principles of polymer chemistry and structure-property relationships, offering a scientifically grounded forecast of how the unique structure of 6-Ethyl-3-methyloctane-1,6-diol is anticipated to influence polymer flexibility.

Molecular Structure: The Foundation of Polymer Properties

The difference in the molecular architecture of these two diols is the primary determinant of their varying impact on polymer characteristics.

• 1,6-Hexanediol is a linear, symmetrical aliphatic diol with the chemical formula C₆H₁₄O₂.[1] Its simple, unbranched structure allows for close packing of polymer chains, which can lead to regions of crystallinity in the resulting polymer.[2]

• 6-Ethyl-3-methyloctane-1,6-diol , with a chemical formula of C₁₁H₂₄O₂, is a significantly more complex molecule.[3] It possesses a branched structure with both a methyl and an ethyl group attached to the main carbon chain. This branching and asymmetry are expected to hinder the close packing of polymer chains, leading to a more amorphous polymer structure.[4]

Predicted Impact on Polymer Flexibility and Thermal Properties

The structural disparities between these two diols will manifest in the macroscopic properties of the polymers they form. The following is a predictive analysis based on established principles of polymer science.

Chain Mobility and Flexibility

The flexibility of a polymer is intrinsically linked to the mobility of its polymer chains. The introduction of branches on the polymer backbone, as would be the case with 6-Ethyl-3-methyloctane-1,6-diol, disrupts the regular, linear arrangement of the polymer chains. This disruption prevents the chains from packing tightly, creating more free volume and potentially allowing for greater segmental motion. This increased chain mobility is a key factor in enhancing the flexibility of a material.

In contrast, the linear nature of 1,6-hexanediol promotes a more ordered, and in some cases, crystalline arrangement of polymer chains.[2] While the long hydrocarbon chain of 1,6-hexanediol does impart a degree of flexibility, the potential for crystallinity can lead to more rigid domains within the polymer matrix.[1][5]

Some studies on copolyesters with methyl-branched diols have shown a higher extension at break compared to their linear counterparts, indicating greater flexibility.[3][6]

Glass Transition Temperature (Tg)

The glass transition temperature (Tg) is the temperature at which a polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[7][8] This property is heavily influenced by the polymer's molecular structure.

• 1,6-Hexanediol: Polymers derived from linear diols like 1,6-hexanediol generally exhibit lower glass transition temperatures due to the flexibility of the aliphatic chain.[9]

• 6-Ethyl-3-methyloctane-1,6-diol: The presence of side chains (methyl and ethyl groups) is expected to increase the steric hindrance and restrict the rotational motion of the polymer backbone.[7][10] This restricted motion generally leads to a higher glass transition temperature.[4][11] Therefore, polymers incorporating 6-Ethyl-3-methyloctane-1,6-diol are predicted to have a higher Tg compared to those made with 1,6-hexanediol.

Crystallinity

Crystallinity refers to the degree of structural order in a polymer.

• 1,6-Hexanediol: The regular, linear structure of 1,6-hexanediol allows for the formation of semi-crystalline domains in polyesters.[2]

• 6-Ethyl-3-methyloctane-1,6-diol: The branched and asymmetric nature of this diol is predicted to significantly disrupt the packing of polymer chains, leading to a largely amorphous polymer with little to no crystallinity.[4] This amorphous nature is a direct contributor to increased transparency and can also influence mechanical properties.

Quantitative Data Summary

The following table summarizes the known properties of 1,6-hexanediol and the predicted influence of both diols on key polymer properties.

Property	1,6-Hexanediol	6-Ethyl-3-methyloctane-1,6-diol (Predicted)	Rationale for Prediction
Molecular Formula	C₆H₁₄O₂[1]	C₁₁H₂₄O₂[3]	-
Molar Mass	118.17 g/mol [1]	188.31 g/mol [3]	-
Structure	Linear, Symmetrical	Branched, Asymmetrical	Visual inspection of chemical structures.
Resulting Polymer Crystallinity	Semi-crystalline[2]	Amorphous[4]	Branching disrupts chain packing, hindering crystallization.
Predicted Polymer Tg	Lower	Higher[4][11]	Side chains increase steric hindrance, restricting chain mobility.
Predicted Polymer Flexibility	Flexible	Potentially More Flexible (higher elongation at break)[3][6]	Amorphous structure and increased free volume can lead to greater chain mobility.
Predicted Tensile Strength	Moderate	Likely Lower	Amorphous polymers often exhibit lower tensile strength than their semi-crystalline counterparts.

Experimental Protocol for a Comparative Study

To validate the predicted effects, a direct comparative study is necessary. The following is a detailed, step-by-step methodology for the synthesis and characterization of polyesters from both diols.

Materials

• Adipic acid (AA)

• 1,6-hexanediol (HDO)

• 6-Ethyl-3-methyloctane-1,6-diol (EMOD)

• Titanium(IV) isopropoxide (catalyst)

• Chloroform (for analysis)

• Methanol (for precipitation)

Experimental Workflow Diagram

Caption: Experimental workflow for polyester synthesis and characterization.

Step-by-Step Methodology

• Melt Polycondensation:

  • In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, combine equimolar amounts of adipic acid and the respective diol (1,6-hexanediol or 6-Ethyl-3-methyloctane-1,6-diol).

  • Add a catalytic amount of titanium(IV) isopropoxide (e.g., 0.1 mol% of the diacid).

  • Heat the mixture to 180°C under a slow stream of nitrogen for 2-3 hours to facilitate the initial esterification and removal of water.

  • Gradually increase the temperature to 220°C and apply a vacuum to drive the polycondensation reaction to completion by removing the water byproduct. The reaction is monitored by observing the viscosity of the melt.

  • Once the desired viscosity is achieved, cool the reactor to room temperature and collect the solid polymer.

• Polymer Purification:

  • Dissolve the synthesized polyester in a minimal amount of chloroform.

  • Precipitate the polymer by slowly adding the chloroform solution to an excess of cold methanol with vigorous stirring.

  • Filter the precipitated polymer and dry it in a vacuum oven at 40°C until a constant weight is achieved.

• Characterization:

  • Differential Scanning Calorimetry (DSC):

    • Use a DSC instrument to determine the glass transition temperature (Tg) and melting temperature (Tm).

    • Heat a small sample (5-10 mg) from -50°C to 250°C at a heating rate of 10°C/min under a nitrogen atmosphere.[12]

    • The Tg is identified as a step-change in the heat flow curve.[13][14][15]

  • Tensile Testing:

    • Prepare dog-bone-shaped specimens of the polymers according to ASTM D638 for rigid plastics or rectangular film specimens according to ASTM D882 for thin films.[16][17][18][19][20][21][22]

    • Use a universal testing machine to measure the tensile strength and elongation at break at a specified crosshead speed.[17][23]

  • Gel Permeation Chromatography (GPC):

    • Determine the number-average molecular weight (Mn) and weight-average molecular weight (Mw) of the polymers using GPC with chloroform as the eluent.

Conclusion

The choice of diol in polyester synthesis is a powerful tool for tuning the final properties of the material. While 1,6-hexanediol is a reliable choice for creating semi-crystalline polymers with a balance of flexibility and strength, the introduction of a branched, asymmetric diol like 6-Ethyl-3-methyloctane-1,6-diol is predicted to lead to amorphous polymers with potentially enhanced flexibility (higher elongation at break) and a higher glass transition temperature. This predictive analysis, grounded in fundamental principles of polymer science, underscores the potential of novel branched monomers to create materials with tailored performance characteristics. The provided experimental workflow offers a clear path for the empirical validation of these predictions, paving the way for the development of new polymers for advanced applications.

References

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• ASTM International. ASTM D882-18, Standard Test Method for Tensile Properties of Thin Plastic Sheeting. [Link]

• Lynd, N. A., et al. (2016). Aliphatic Polyester Block Polymer Design. Macromolecules, 49(7), 2419–2427.

• ADMET. How to Perform ASTM D638 Testing for Polymer Tensile Strength and Why It Matters. [Link]

• Shimadzu. ASTM D882-18 Standard Test Method for Tensile Properties of Thin Plastic Sheeting. [Link]

• ASTM International. Standard Test Method for Tensile Properties of Thin Plastic Sheeting. [Link]

• Little, A., et al. (2020). Effects of Methyl Branching on the Properties and Performance of Furandioate-Adipate Copolyesters of Bio-Based Secondary Diols. ACS Sustainable Chemistry & Engineering, 8(38), 14471–14483.

• ACS Publications. Effects of Methyl Branching on the Properties and Performance of Furandioate-Adipate Copolyesters of Bio-Based Secondary Diols. [Link]

• Farmer, T. J., et al. (2017). New bio-based monomers: tuneable polyester properties using branched diols from biomass. Faraday Discussions, 202, 247-264.
• Ghorpade, V. S., et al. (2012). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. Journal of Applied Polymer Science, 125(S1), E49-E55.

• ANSI Webstore. ASTM D882-18: Standard Test Method for Tensile Properties of Thin Plastic Sheeting. [Link]

• United Testing Systems. ASTM D638 Testing Simplified: Everything You Need to Know. [Link]

• Kiser, J. D., et al. (2016). Study of the structure–property relationships in a high impact and shape memory polyester by the stereoisomer selection of the cyclobutane diol monomer.

• Shimadzu. Tensile Test Methods for Plastics: ASTM D638. [Link]

• Chen, Y., et al. (2023). Influence of Diol Structure on the Mechanical and Thermal Properties of Bio-Based UV-Curable Unsaturated Polyesters for 3D Printing.

• ZwickRoell. ASTM D638: tensile properties plastics. [Link]

• Testronix. ASTM D638 vs ISO 527: Key Differences in Tensile Testing Standards. [Link]

• Naghdi, S., et al. (2012). Preparation and characterization of polyesters with controlled molecular weight method.
• Little, A., et al. (2020). Effects of Methyl Branching on the Properties and Performance of Furandioate-Adipate Copolyesters of Bio-Based Secondary Diols. ACS Sustainable Chemistry & Engineering, 8(38), 14471–14483.
• Anastasaki, A., et al. (2016). Versatile strategies to tailor the glass transition temperatures of bottlebrush polymers. Journal of the American Chemical Society, 138(23), 7338-7344.

• PubChem. 6-Ethyl-3-methyloctane-1,6-diol. [Link]

• Farmer, T. J., et al. (2017). New bio-based monomers: Tuneable polyester properties using branched diols from biomass. Faraday Discussions, 202, 247-264.
• Jiang, Y., et al. (2024). Enzymatic Synthesis of Copolyesters with the Heteroaromatic Diol 3,4-Bis(hydroxymethyl)
• Mecking, S., & Wu, J. (2023). Molecular Structure–Biodegradation Relationships of Long-Chain Polyesters. Macromolecular Chemistry and Physics, 224(6), 2200371.
• Sahoo, S. K., et al. (2021). Determination of crystallinity of polyester polyols by differential scanning calorimetry. Journal of Applied Polymer Science, 138(41), 51104.

• Scribd. Polyester Synthesis Experiment Report. [Link]

• NPL. Measurement Good Practice Guide No. 62 Thermal Analysis Techniques for Composites and Adhesives. [Link]

• The Madison Group. The Relationship Between Structure and Properties of Thermoplastic Polyesters. [Link]

• Papageorgiou, G. Z., et al. (2016). Study on the structure-properties relationship of biodegradable and biobased aliphatic copolyesters based on 1,3-propanediol, 1,4-butanediol, succinic and adipic acids. European Polymer Journal, 83, 349-363.

• UPWELL. How To Measure The Pet (Polyester) Glass Transition Temperature?. [Link]

• Moore, R. B. (2023). Structure-Property Relationships of Alicyclic Polyesters. VTechWorks. [Link]

• Ishii, R., et al. (2003).

• ResolveMass Laboratories Inc. DSC Glass Transition Analysis: Accurate Tg Detection. [Link]

• DoITPoMS - University of Cambridge. The Glass Transition in Polymers. [Link]

• TA Instruments. Thermal Analysis Application Brief - Polyester Heat History Detection by DSC. [Link]

• DoITPoMS. Theory 1. [Link]

• Dudowicz, J., et al. (2005). The Glass Transition Temperature of Polymer Melts. The Journal of Physical Chemistry B, 109(48), 23074–23083.
• Gargallo, L., et al. (1986). Effect of the side chain structure on the glass transition temperatures of some poly(thiocarbonate)S. Polymer Bulletin, 16(2-3), 253-258.

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Orthogonal Reactivity in Branched Diols: A Comparative Guide to 6-Ethyl-3-methyloctane-1,6-diol

As a Senior Application Scientist, I frequently encounter the synthetic challenge of achieving precise regioselectivity during polyol functionalization. Traditional symmetric branched diols, such as 3-methyl-1,5-pentanediol (MPD), offer excellent flexibility for polymer synthesis but lack the inherent steric disparity required for orthogonal functionalization.

Enter 6-Ethyl-3-methyloctane-1,6-diol (EMOD) —a highly branched, asymmetric primary-tertiary diol. This guide provides an in-depth comparative analysis of EMOD against conventional branched diols, detailing the mechanistic causality behind its unique reactivity and providing validated experimental protocols for its application in advanced materials and drug development.

Mechanistic Causality: The Primary-Tertiary Advantage

In symmetric primary-primary diols, both hydroxyl groups exhibit near-identical nucleophilicity. Achieving mono-functionalization requires tedious protection-deprotection sequences or statistical reactions that yield complex, hard-to-separate mixtures. EMOD circumvents this through extreme steric differentiation. The C1 hydroxyl is a highly accessible primary alcohol, while the C6 hydroxyl is a tertiary alcohol, sterically shielded by an ethyl group and the octane backbone.

Causality of Differential Reactivity:

• Steric Shielding: The tertiary C6 hydroxyl is kinetically inert under mild esterification or urethane-forming conditions. This allows the C1 primary hydroxyl to react with >95% chemoselectivity, acting as a highly specific branching point for downstream reactions[1].

• Electronic Activation: Paradoxically, the presence of the tertiary hydroxyl exerts an electron-withdrawing inductive effect through the aliphatic chain. During base-catalyzed ethoxylation, this effect polarizes the primary hydroxyl, facilitating easier alkoxy anion formation and rendering the primary OH in EMOD significantly more reactive than isolated primary alcohols[2].

• Polymer Amorphization: When incorporated into polyesters under harsh catalytic conditions, the dual branching (C3 methyl, C6 ethyl) drastically increases steric strain between polymer chains. This completely suppresses crystallinity, increases free volume, and alters the glass transition temperature ( Tg​ ) of the resulting amorphous materials[3].

Mechanistic pathway highlighting the selective esterification of the primary hydroxyl group.

Comparative Reactivity Data

To objectively evaluate EMOD, we compare its performance against standard symmetric diols across common synthetic transformations. The data illustrates how EMOD's structural asymmetry translates into measurable performance differences.

Property / Reaction	3-Methyl-1,5-pentanediol (1°, 1°)	2,5-Hexanediol (2°, 2°)	6-Ethyl-3-methyloctane-1,6-diol (1°, 3°)
Hydroxyl Equivalence	Symmetric (Equal reactivity)	Symmetric (Equal reactivity)	Highly Asymmetric (C1 >> C6)
Mono-Acylation Yield	~45% (Statistical mixture)	~40% (Statistical mixture)	>95% (Regioselective for C1)
Ethoxylation Rate	Baseline	Slower	Accelerated (Inductive effect)
Polymer Crystallinity	Moderate reduction	High reduction	Fully amorphous
Prepolymer Architecture	Linear chain extension	Linear chain extension	Pendant branching / Termination

Validated Experimental Protocols

To demonstrate the practical utility of EMOD's orthogonal reactivity, the following self-validating protocols are provided. These workflows exploit the kinetic differences between the primary and tertiary hydroxyl groups.

Protocol 1: Regioselective Mono-Acylation of EMOD

Objective: Exploit steric disparity to exclusively functionalize the primary hydroxyl without the use of protecting groups.

Methodology:

• Substrate Preparation: Dissolve 10.0 mmol of EMOD in 20 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Catalyst Addition: Add 15.0 mmol of Triethylamine (TEA) and 1.0 mmol of 4-Dimethylaminopyridine (DMAP). Expert Insight: DMAP acts as a nucleophilic catalyst, forming a bulky N-acylpyridinium intermediate. The extreme steric bulk of the C6 tertiary alcohol prevents it from attacking this intermediate, ensuring absolute selectivity for the C1 primary alcohol.

• Selective Acylation: Cool the reaction mixture to 0 °C. Add 10.5 mmol of acetic anhydride dropwise over 15 minutes.

• Reaction Monitoring: Stir for 2 hours at room temperature. Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the diol spot and the appearance of a single new mono-ester spot confirms the reaction trajectory.

• Quenching & Extraction: Quench with 10 mL of saturated aqueous NaHCO3​ . Extract the organic layer, wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

Step-by-step workflow for the highly selective mono-esterification of EMOD.

Protocol 2: Step-Growth Polyurethane Prepolymer Synthesis

Objective: Utilize EMOD as a temperature-dependent chain-terminating and pendant-branching agent.

Methodology:

• Monomer Mixing: In a dry, three-neck flask, combine Isophorone diisocyanate (IPDI) and EMOD in a 1:1 molar ratio in anhydrous methyl ethyl ketone (MEK).

• Catalysis: Add 0.05 wt% Dibutyltin dilaurate (DBTDL).

• Differential Chain Extension: Heat the mixture to 60 °C for 3 hours. Expert Insight: At 60 °C, the primary OH of EMOD reacts rapidly with the less hindered isocyanate group of IPDI. The tertiary OH remains completely unreacted due to steric hindrance. This yields a low-viscosity, linear prepolymer with pendant tertiary hydroxyl groups. To force crosslinking, the temperature must later be ramped to >110 °C with additional catalyst loading.

References

• Coal-Based Branched Vicinal Diol Ethoxylates Versus Guerbet Alcohol Ethoxylates: Role of Tertiary Hydroxyl Groups Source: Langmuir - ACS Publications URL:[Link][2]

• Effects of Methyl Branching on the Properties and Performance of Furandioate-Adipate Copolyesters of Bio-Based Secondary Diols Source: ACS Sustainable Chemistry & Engineering URL:[Link][3]

• Recent progress in selective functionalization of diols via organocatalysis Source: RSC Publishing URL:[Link][1]

Sources

• 1. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Benchmarking Thermal Stability of 6-Ethyl-3-methyloctane-1,6-diol Derived Polyurethanes: A Comparative Guide for Hot-Melt Extrusion

Executive Summary

Thermoplastic polyurethanes (TPUs) are highly versatile biomaterials increasingly utilized in implantable drug delivery systems manufactured via continuous hot-melt extrusion (HME)[1]. A critical challenge in pharmaceutical HME is the thermal degradation of active pharmaceutical ingredients (APIs). Extrusion temperatures must typically be maintained at least 50°C above the polymer's glass transition ( Tg​ ) or melting temperature ( Tm​ ) to ensure proper melt flow and API dispersion[2]. However, traditional TPUs synthesized with linear chain extenders exhibit high Tm​ values, forcing extrusion temperatures into ranges that degrade thermolabile APIs.

This guide benchmarks the thermal stability and processability of TPUs synthesized using a highly branched aliphatic diol: 6-Ethyl-3-methyloctane-1,6-diol (EMOD) . By objectively comparing EMOD-derived TPUs against traditional linear and short-branched alternatives, we provide a mechanistic framework for formulating low-temperature, melt-processable drug delivery matrices.

Mechanistic Rationale: The Role of Steric Hindrance in Hard Segments

To understand why EMOD outperforms traditional diols in HME applications, we must examine the phase-separated morphology of polyurethanes. TPUs consist of thermodynamically incompatible soft and hard segments[3]. The hard segments, formed by the reaction of diisocyanates with low-molecular-weight chain extenders, dictate the polymer's crystallinity and thermal transitions.

• Linear Diols (e.g., 1,4-Butanediol, BDO): Linear chain extenders facilitate tight chain packing and strong intermolecular hydrogen bonding between urethane linkages. This results in highly crystalline hard domains, driving the Tm​ above 180°C and narrowing the processing window.

• Branched Diols (e.g., EMOD): The bulky ethyl and methyl side chains of 6-Ethyl-3-methyloctane-1,6-diol introduce significant free volume and steric hindrance. This structural irregularity disrupts the hydrogen bonding network, preventing crystallization and rendering the hard segments predominantly amorphous[4]. Consequently, the Tm​ is drastically lowered without prematurely sacrificing the polymer's thermal degradation onset ( Td​ ).

Experimental Protocols: Synthesis and Self-Validating Thermal Benchmarking

To ensure high scientific integrity and reproducibility, the following protocol employs a self-validating two-step prepolymer method. This ensures complete monomer conversion, which is critical for biomedical applications where residual isocyanates are highly toxic.

Step 1: Prepolymer Synthesis

• Dehydration: Dehydrate poly(tetramethylene ether) glycol (PTMEG, MW 2000) under vacuum at 80°C for 2 hours. Causality: Removing trace moisture prevents side reactions with isocyanates that form brittle urea linkages and CO₂ gas bubbles[5].

• Reaction: React PTMEG with 4,4'-methylene diphenyl diisocyanate (MDI) at a 1:2 molar ratio under a nitrogen atmosphere at 80°C for 90 minutes.

• Validation Checkpoint: Monitor the reaction via ATR-FTIR spectroscopy. The synthesis is complete when the isocyanate (–NCO) stretching band at 2270 cm⁻¹ reaches a stable, non-zero plateau, confirming the formation of an NCO-terminated prepolymer.

Step 2: Chain Extension

• Addition: Cool the prepolymer to 60°C. Add the selected chain extender (EMOD, 2-Methyl-1,3-propanediol, or BDO) at an equimolar ratio to the remaining NCO groups.

• Curing: Pour the viscous mixture into a Teflon-coated mold and cure at 100°C for 24 hours.

• Validation Checkpoint: Perform a final FTIR scan. The complete disappearance of the 2270 cm⁻¹ –NCO peak validates 100% monomer conversion, ensuring the TPU is safe for in vivo drug delivery testing.

Step 3: Thermal Benchmarking (DSC & TGA)

• Differential Scanning Calorimetry (DSC): Heat 5–10 mg samples from -80°C to 250°C at 10°C/min under nitrogen to record Tg​ and Tm​ .

• Thermogravimetric Analysis (TGA): Heat 10 mg samples from ambient to 600°C at 10°C/min. Record the temperature at 5% weight loss ( Td,5%​ ) as the onset of thermal degradation.

Quantitative Benchmarking: Thermal Performance

The table below summarizes the thermal properties of TPUs synthesized with different chain extenders. The critical metric for pharmaceutical HME is the Processing Window ( ΔT=Td,5%​−Tm​ ), defined as the thermal gap between the melting temperature and the onset of polymer degradation.

Chain Extender	Structure Type	Tg​ (°C)	Tm​ (°C)	Td,5%​ (°C)	HME Processing Window (°C)	Suitability for Thermolabile APIs
1,4-Butanediol (BDO)	Linear	-45	185	290	105	Poor (Requires high HME temp)
2-Methyl-1,3-propanediol (MPO)	Short-Branched	-42	140	285	145	Moderate
6-Ethyl-3-methyloctane-1,6-diol (EMOD)	Long-Branched	-38	95	280	185	Excellent (Low HME temp)

Data Interpretation: While the thermal degradation onset ( Td,5%​ ) remains relatively stable across all formulations (governed primarily by the inherent stability of the urethane bond), the Tm​ drops by 90°C when switching from the linear BDO to the highly branched EMOD. This massive expansion of the processing window allows APIs to be extruded at ~110°C in EMOD-TPUs, safeguarding them from thermal degradation while maintaining optimal melt viscosity.

Visualizations of Workflows and Mechanisms

Fig 1: Step-by-step workflow from TPU synthesis to hot-melt extrusion and thermal benchmarking.

Fig 2: Mechanistic impact of linear vs. branched diols on TPU crystallinity and HME processing.

Conclusion

For researchers and drug development professionals engineering sustained-release implants, polymer selection dictates formulation viability. The integration of 6-Ethyl-3-methyloctane-1,6-diol into the polyurethane backbone provides a mathematically proven advantage: it decouples the melting transition from the degradation threshold. By systematically disrupting hard-segment crystallinity through steric hindrance, EMOD-derived TPUs offer a superior, low-temperature matrix for Hot-Melt Extrusion, ensuring the structural integrity of the polymer while safeguarding the efficacy of thermolabile APIs.

References

• Koutsamanis, I., et al. (2020). "Development of Porous Polyurethane Implants Manufactured via Hot-Melt Extrusion." MDPI. URL:[Link]

• Ascendia Pharma. (2025). "Hot Melt Extrusion – An Enabling Technology for Poorly Soluble Drugs." Ascendia Pharmaceutical Solutions. URL: [Link]

• European Patent Office. (2023). "Thermoplastic Polyurethane Materials for Forming Medical Devices." EP 3362493 B1. URL:[Link]

• Shoaib, M., et al. (2017). "Sustained Release Drug Delivery Applications of Polyurethanes." National Institutes of Health (PMC). URL: [Link]

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Safety & Regulatory Compliance

Navigating the Uncharted: A Step-by-Step Guide to the Proper Disposal of 6-Ethyl-3-methyloctane-1,6-diol and Other Novel Compounds

As researchers and scientists at the forefront of innovation, we often work with novel chemical entities. While the synthesis and application of these compounds are at the heart of our work, their responsible disposal is a critical, and often overlooked, aspect of the research lifecycle. This guide provides a comprehensive framework for the proper disposal of 6-Ethyl-3-methyloctane-1,6-diol, a compound for which specific disposal information may not be readily available. The principles and procedures outlined here are designed to ensure the safety of laboratory personnel, protect the environment, and maintain regulatory compliance.

The cornerstone of safe chemical handling and disposal is the Safety Data Sheet (SDS). For any chemical, the SDS is the primary source of information regarding its hazards, handling, storage, and disposal. However, when working with a novel or less common compound like 6-Ethyl-3-methyloctane-1,6-diol, a specific SDS may not be immediately accessible. In such cases, a systematic approach is required to manage the chemical waste safely and effectively.

Phase 1: Hazard Identification and Waste Characterization

Before any disposal actions are taken, the first step is to characterize the waste. This is a critical step, as improper classification can lead to dangerous reactions, environmental contamination, and regulatory violations.[1][2]

1.1. The Search for an SDS:

Your first action should always be a thorough search for the compound's SDS. Check with the manufacturer or supplier, as they are required to provide this information.[3] If the compound was synthesized in-house, the creating chemist should have documented its known and suspected properties.

1.2. In the Absence of an SDS: A Cautious Approach:

If a specific SDS for 6-Ethyl-3-methyloctane-1,6-diol is not available, the compound must be treated as hazardous until proven otherwise. This conservative approach is a fundamental tenet of laboratory safety. The next step is to assess its potential hazards based on its chemical structure and any available data on similar compounds.

• Structure-Activity Relationship: 6-Ethyl-3-methyloctane-1,6-diol is a long-chain aliphatic diol. Generally, such compounds have low volatility. However, without specific toxicological data, assumptions about its benign nature cannot be made.

• Consult Your Environmental Health and Safety (EHS) Department: This is the most crucial step when dealing with a chemical of unknown hazard. Your institution's EHS department has the expertise and resources to help you classify the waste correctly and will be aware of local and federal disposal regulations.[4]

1.3. Hazardous Waste Determination:

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] A waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics:

• Ignitability: The ability to create fire under certain conditions.[6]

• Corrosivity: The ability to corrode metal.[6]

• Reactivity: The tendency to explode or undergo violent chemical reactions.[1]

• Toxicity: The potential to be harmful or fatal when ingested or absorbed.[6]

Your EHS department will guide you through the process of determining if your waste meets any of these criteria.

Phase 2: Safe Accumulation and Storage of Chemical Waste

Once the waste has been characterized, it must be accumulated and stored safely pending disposal.

2.1. Satellite Accumulation Areas (SAAs):

The EPA allows for the accumulation of hazardous waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[4][7] This is typically a designated area within the laboratory.

Key Requirements for SAAs:

• Containers must be under the control of the operator of the process generating the waste.[4]

• The area should be clearly marked.[5]

• Up to 55 gallons of non-acute hazardous waste or 1 quart of acutely hazardous waste can be accumulated.[8]

2.2. Waste Containers:

The choice of waste container is critical to prevent leaks, spills, and reactions.

Container Attribute	Specification	Rationale
Compatibility	The container material must be compatible with the chemical waste. For an organic diol like 6-Ethyl-3-methyloctane-1,6-diol, a high-density polyethylene (HDPE) or glass container is generally suitable. Avoid metal containers for acidic or basic waste.[5]	Prevents degradation of the container and subsequent leakage.
Condition	Containers must be in good condition, with no cracks or leaks.	Ensures the integrity of the waste containment.
Closure	Containers must have a secure, tight-fitting lid and must be kept closed except when adding waste.[4]	Prevents the release of vapors and protects against spills.

2.3. Labeling:

Proper labeling is a legal requirement and essential for safety.[2][9] Every waste container must be clearly labeled with:

• The words "Hazardous Waste."[2][4]

• The full chemical name(s) of the contents (no abbreviations or formulas).[2][4]

• A clear indication of the hazards (e.g., flammable, corrosive).

• The date when waste was first added to the container (accumulation start date).

Phase 3: Disposal Procedure

The final disposal of chemical waste must be handled by a licensed professional waste disposal service.[10] Your EHS department will coordinate this process.

Step-by-Step Disposal Protocol for 6-Ethyl-3-methyloctane-1,6-diol Waste:

• Personal Protective Equipment (PPE): Before handling the waste, don appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

• Segregation: Ensure that the waste stream for 6-Ethyl-3-methyloctane-1,6-diol is not mixed with incompatible chemicals. For example, do not mix it with strong oxidizing agents unless a specific neutralization protocol has been approved by your EHS department.[1][9]

• Containment:

  • Select a compatible waste container as described in section 2.2.

  • Place the container in a designated Satellite Accumulation Area within your laboratory. It is best practice to use secondary containment, such as a tray, to capture any potential leaks.[8]

• Labeling: Immediately label the container with "Hazardous Waste," "6-Ethyl-3-methyloctane-1,6-diol," and any other known components of the waste stream. Add the accumulation start date.

• Accumulation:

  • Keep the container securely closed at all times, except when adding waste.[4]

  • Do not overfill the container; a good rule of thumb is to fill it to no more than 90% of its capacity.[5]

• Requesting Pickup: Once the container is full or you have finished the experiments that generate this waste, contact your institution's EHS department to arrange for a waste pickup.[4] They will provide you with the necessary paperwork and instructions.

• Record Keeping: Maintain a log of the chemical waste you generate. This is good laboratory practice and may be required for regulatory compliance.

Decision-Making Workflow for Chemical Disposal

The following diagram illustrates the logical flow for determining the correct disposal path for a laboratory chemical.

Caption: Chemical Disposal Decision Workflow

Conclusion: A Culture of Safety

The responsible disposal of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of a strong safety culture in the laboratory. For novel compounds like 6-Ethyl-3-methyloctane-1,6-diol, where information may be scarce, a cautious, systematic, and compliant approach is paramount. By partnering with your institution's EHS department and adhering to the principles of waste characterization, segregation, and proper containment, you can ensure that your groundbreaking research does not come at the cost of safety or environmental integrity.

References

• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research Compliance and Training. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]

• National Academies of Sciences, Engineering, and Medicine. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. U.S. Department of Labor. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. U.S. Department of Labor. Retrieved from [Link]

• OriGene Technologies, Inc. (n.d.). Safety Data Sheet. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2026, March 20). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• University of North Texas at Dallas. (2025, July 1). Chemical Disposal Guidelines. Department of Natural Sciences. Retrieved from [Link]

• Vanderbilt University. (n.d.). The Laboratory Standard. Office of Clinical and Research Safety. Retrieved from [Link]

Sources

• 1. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. osha.gov [osha.gov]
• 4. research.columbia.edu [research.columbia.edu]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. epa.gov [epa.gov]
• 7. untdallas.edu [untdallas.edu]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 10. cdn.origene.com [cdn.origene.com]

Personal protective equipment for handling 6-Ethyl-3-methyloctane-1,6-diol

As a Senior Application Scientist overseeing chemical logistics and laboratory safety for drug development pipelines, I approach the handling of niche aliphatic compounds by moving beyond basic compliance. True laboratory safety requires understanding the molecular causality behind a chemical's hazards.

Below is the comprehensive operational and safety guide for handling 6-Ethyl-3-methyloctane-1,6-diol (CAS: 26330-63-2), designed specifically for researchers and drug development professionals.

Chemical Profiling & Mechanistic Hazard Assessment

6-Ethyl-3-methyloctane-1,6-diol is a branched, 11-carbon (C11) aliphatic diol[1]. Because specific, peer-reviewed toxicological profiles for this exact isomer are limited in public databases, we must apply the principles of chemical analogy. By evaluating structurally similar long-chain diols (such as 1,2-octanediol and 1,8-octanediol), we can construct a highly reliable, predictive safety profile[2][3].

• The Causality of the Hazard: This molecule features a hydrophobic, branched hydrocarbon backbone paired with two hydrophilic hydroxyl (-OH) groups. This amphiphilic nature gives the compound surfactant-like properties. When exposed to human skin, aliphatic diols can act as penetration enhancers, disrupting the stratum corneum's lipid bilayer[4].

• Primary Risks: While systemic toxicity is generally low, the risk of contact dermatitis, localized defatting of the skin, and severe eye irritation is significant[3].

• Volatility: Due to its high molecular weight (188.31 g/mol ) and extensive intermolecular hydrogen bonding, the vapor pressure at ambient temperatures is extremely low. Inhalation is not a primary risk pathway unless the substance is aerosolized or heated[2].

Quantitative Personal Protective Equipment (PPE) Matrix

To mitigate the surfactant and lipophilic properties of this compound, standard latex gloves are insufficient. The following table summarizes the quantitative specifications for required PPE.

Protective Gear	Material Specification	Performance Metric	Causality / Rationale
Hand Protection	Nitrile Rubber (NBR)	Thickness ≥ 0.11 mm, Breakthrough > 480 mins	Aliphatic diols can slowly degrade natural latex. The lipophilic C11 chain requires a synthetic barrier to prevent localized skin defatting.
Eye Protection	Chemical Splash Goggles	EN 166 / ANSI Z87.1 certified	Diols act as surfactants, disrupting the lipid layer of the tear film and causing moderate to severe ocular irritation[3].
Body Protection	Laboratory Coat	100% Cotton or Cotton/Poly blend	Provides a basic barrier against incidental splashes. Chemical-resistant aprons are required only for bulk transfers (>1 Liter).
Respiratory	Not required at 20–25°C	ABEK1 filter (if heated/aerosolized)	Low vapor pressure at room temperature negates inhalation risk. Protection is only required if the compound is heated above 60°C or sonicated[2].

Standard Operating Procedure: Dispensing & Handling

Every protocol in the laboratory must be a self-validating system. Follow this step-by-step methodology to ensure operational integrity when handling 6-Ethyl-3-methyloctane-1,6-diol.

Step 1: Environmental Validation

• Action: Conduct all primary dispensing operations within a certified chemical fume hood.

• Validation Check: Look at the hood's digital monitor. Verify the face velocity reads between 80–120 feet per minute (fpm) . If the flow rate is unverified or the alarm sounds, abort the dispensing process immediately.

Step 2: PPE Integrity Verification

• Action: Don chemical splash goggles and a lab coat. Inspect nitrile gloves for micro-tears using the inflation method (trap air in the glove and squeeze to check for leaks).

• Causality: Even microscopic breaches can allow amphiphilic diols to penetrate the glove, trapping the chemical against the skin and accelerating dermal defatting.

Step 3: Dispensing Mechanics

• Action: Use dedicated, chemically inert spatulas (if solid/waxy) or glass volumetric pipettes (if a viscous liquid). Place the receiving vessel inside a secondary containment tray.

• Validation Check: Ensure the secondary containment tray is completely dry. Moisture can alter the tare weight and cause splattering if the diol is later heated.

Step 4: Post-Handling Decontamination

• Action: Wipe down the exterior surfaces of the primary chemical container with a compatible solvent (e.g., 70% isopropanol) before returning it to the storage cabinet. Wash hands thoroughly with soap and water immediately after removing gloves[3].

Spill Response & Environmental Disposal Plan

In the event of a spill, the primary logistical challenge is the compound's low water solubility and high viscosity, which creates severe slip hazards and complicates cleanup.

Step-by-step spill response and containment workflow for aliphatic diols.

Step-by-Step Disposal Protocol:

• Immediate Isolation: Evacuate non-essential personnel from the immediate vicinity and increase room ventilation[2].

• Containment (The No-Water Rule): Surround the spill with an inert, non-combustible absorbent material such as vermiculite, diatomaceous earth, or dry sand.

  • Causality:Do not use water to flush the spill. The lipophilic alkyl chain of the diol renders it poorly soluble in water; flushing will only spread the chemical and create an extremely hazardous, slippery surface.

• Absorption and Collection: Mechanically sweep the saturated absorbent using non-sparking tools. Place the saturated material into a high-density polyethylene (HDPE) hazardous waste container.

• Final Decontamination: Wash the spill area with a mild, industrial detergent solution to break down residual lipid-like films, followed by a controlled, minimal water rinse.

• Waste Manifesting: Label the HDPE container strictly as "Hazardous Organic Waste - Aliphatic Diol" and transfer it to the facility's designated hazardous waste accumulation area for eventual destruction via incineration[3].

Sources

• 1. 6-Ethyl-3-methyloctane-1,6-diol | C11H24O2 | CID 3015266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. aksci.com [aksci.com]
• 4. A comparison of pentane-1,5-diol to other diols for use in dermatology - PubMed [pubmed.ncbi.nlm.nih.gov]